Technical Documentation Center

Isovaline, 3,3-dimethyl- (9CI) Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Isovaline, 3,3-dimethyl- (9CI)
  • CAS: 144731-95-3

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to 3,3-Dimethylisovaline (2-Amino-2,3,3-trimethylbutanoic Acid)

For Researchers, Scientists, and Drug Development Professionals Introduction: The Role of Steric Hindrance in Advanced Peptidomimetics In the landscape of modern medicinal chemistry, the strategic manipulation of molecul...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of Steric Hindrance in Advanced Peptidomimetics

In the landscape of modern medicinal chemistry, the strategic manipulation of molecular architecture to enhance therapeutic efficacy is paramount. Among the most powerful tools in this endeavor are the unnatural, non-proteinogenic amino acids. This guide focuses on a particularly noteworthy member of this class: 3,3-Dimethylisovaline , known systematically as 2-amino-2,3,3-trimethylbutanoic acid . As an α,α-disubstituted amino acid, its defining feature is a quaternary α-carbon, which imparts significant steric hindrance. This structural element is not a mere curiosity; it is a design feature that offers profound advantages in drug development. The incorporation of such sterically hindered amino acids into peptide backbones can dramatically alter their conformational properties, enhance stability against enzymatic degradation, and fine-tune biological activity.[1][2][3] This guide provides a comprehensive overview of the chemical structure, synthesis, and applications of 3,3-dimethylisovaline, offering a technical resource for its effective utilization in research and development.

Chemical Structure and Physicochemical Properties

The fundamental structure of 3,3-dimethylisovaline is that of a butanoic acid with an amino group and a methyl group at the α-position (C2), and two additional methyl groups at the β-position (C3). This arrangement results in a highly congested stereocenter.

Key Identifiers and Properties
PropertyValueSource
IUPAC Name 2-amino-2,3,3-trimethylbutanoic acidPubChem
Molecular Formula C₇H₁₅NO₂PubChem
Molecular Weight 145.20 g/mol PubChem
CAS Number 88807-79-8 (for hydrochloride salt)Chemical Substance Information[4]
Canonical SMILES CC(C)(C)C(C)(C(=O)O)NPubChem
InChI Key GPYTYOMSQHBYTK-UHFFFAOYSA-NPubChem

The presence of the tert-butyl group adjacent to the α-methylated stereocenter is the source of its significant steric bulk. This has profound implications for its reactivity and the conformational behavior of peptides into which it is incorporated.

Synthesis of 3,3-Dimethylisovaline

The synthesis of α,α-disubstituted amino acids like 3,3-dimethylisovaline is challenging due to the steric hindrance around the α-carbon, which can impede standard peptide coupling reactions.[1][5] A common and effective route is a variation of the Strecker synthesis, which is adaptable for creating quaternary α-amino acids.

Representative Synthetic Protocol: Modified Strecker Synthesis

This protocol outlines a general, robust method for the synthesis of 2-amino-2,3,3-trimethylbutanoic acid. The choice of a modified Strecker synthesis is based on its reliability for constructing sterically hindered amino acids, starting from a ketone precursor.

Step 1: Formation of the α-Aminonitrile

  • Reactants: 3,3-Dimethyl-2-butanone (pinacolone), sodium cyanide (NaCN), and ammonium chloride (NH₄Cl).

  • Procedure:

    • In a suitable reaction vessel, dissolve 3,3-dimethyl-2-butanone in an aqueous ammonia or ammonium chloride solution.

    • Slowly add a solution of sodium cyanide at a controlled temperature (typically 0-5°C). The cyanide anion attacks the carbonyl carbon of the ketone, while ammonia forms an imine intermediate, which is then attacked by cyanide.

    • Stir the reaction mixture for several hours to allow for the formation of 2-amino-2,3,3-trimethylbutanenitrile.

    • The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Causality: The use of ammonium chloride provides the ammonia source for the formation of the intermediate imine, and the cyanide serves as the nucleophile to introduce the nitrile group, which is a precursor to the carboxylic acid.

Step 2: Hydrolysis of the α-Aminonitrile

  • Reactant: 2-amino-2,3,3-trimethylbutanenitrile from Step 1.

  • Procedure:

    • Subject the crude α-aminonitrile to strong acidic or basic hydrolysis. Acid hydrolysis is often preferred and is typically carried out with concentrated hydrochloric acid (HCl) under reflux.

    • Heat the mixture for several hours to ensure complete conversion of the nitrile group to a carboxylic acid.

    • After cooling, the product, 2-amino-2,3,3-trimethylbutanoic acid hydrochloride, may precipitate or can be isolated by evaporation of the solvent.

  • Causality: The harsh hydrolytic conditions are necessary to overcome the stability of the nitrile group and convert it to the desired carboxylate. The use of HCl directly yields the hydrochloride salt of the amino acid, which is often more stable and easier to handle.

Step 3: Purification

  • Procedure:

    • The crude amino acid hydrochloride can be purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture.

    • The purity can be assessed by High-Performance Liquid Chromatography (HPLC) and characterized by spectroscopic methods.

Spectroscopic Characterization

  • ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum would be expected to show distinct signals for the different methyl groups. The tert-butyl methyl protons would likely appear as a singlet, while the α-methyl group would also be a singlet. The amine and carboxylic acid protons would be visible, though their chemical shifts can be broad and solvent-dependent.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum would show signals for the quaternary α-carbon, the carbonyl carbon of the carboxylic acid, and the carbons of the methyl groups.

  • IR (Infrared) Spectroscopy: The IR spectrum would display characteristic absorption bands for the amine N-H stretching (typically in the 3200-3500 cm⁻¹ region), the carboxylic acid O-H stretching (a broad band around 3000 cm⁻¹), and the C=O stretching of the carbonyl group (around 1700-1725 cm⁻¹).

  • Mass Spectrometry: The mass spectrum would show the molecular ion peak (M+) or, more commonly in techniques like electrospray ionization, the protonated molecule [M+H]⁺. Fragmentation patterns would be consistent with the loss of small neutral molecules like water or carbon dioxide.[6]

Applications in Drug Development and Peptide Science

The true value of 3,3-dimethylisovaline lies in its application as a building block in peptide-based therapeutics and other small molecule drugs. Its steric bulk is a key feature that medicinal chemists leverage to address several challenges in drug design.

Conformational Restriction and Receptor Binding

The incorporation of α,α-disubstituted amino acids into a peptide chain severely restricts the rotational freedom around the peptide backbone.[7] This has the effect of "locking" the peptide into a more defined conformation. By reducing the conformational flexibility, the entropic penalty of binding to a biological target is minimized, which can lead to a significant increase in binding affinity and selectivity.[8]

Enhanced Proteolytic Stability

A major hurdle for peptide-based drugs is their rapid degradation by proteases in the body. The steric hindrance provided by 3,3-dimethylisovaline can shield the adjacent peptide bonds from enzymatic cleavage, thereby increasing the in vivo half-life of the therapeutic peptide.[3]

Induction of Specific Secondary Structures

The conformational constraints imposed by α,α-disubstituted amino acids can be used to induce specific secondary structures, such as β-turns and helical motifs. These structures are often critical for the biological activity of peptides, as they present the key interacting residues to the target receptor in the correct orientation.

Workflow for Incorporating 3,3-Dimethylisovaline into Peptides

The following workflow outlines the key considerations for using this sterically hindered amino acid in Solid-Phase Peptide Synthesis (SPPS).

G cluster_0 Preparation cluster_1 SPPS Cycle cluster_2 Cleavage and Purification Start Fmoc-Protected 3,3-Dimethylisovaline Coupling Coupling to Resin-Bound Peptide Start->Coupling Activate with coupling reagents Reagents Coupling Reagents (e.g., HBTU, HATU) Reagents->Coupling Solvent Optimized Solvent System (e.g., NMP, DMF/DCM) Solvent->Coupling Washing Thorough Washing Steps Coupling->Washing Extended coupling times may be needed Cleavage Cleavage from Resin (TFA Cocktail) Coupling->Cleavage After final residue is added Deprotection Fmoc Deprotection (Piperidine/DMF) Washing->Deprotection Deprotection->Coupling For next amino acid addition Purification RP-HPLC Purification Cleavage->Purification Characterization Mass Spec & NMR Analysis Purification->Characterization

Caption: A typical workflow for the incorporation of 3,3-dimethylisovaline into a peptide sequence using Solid-Phase Peptide Synthesis (SPPS).

Experimental Considerations:

  • Coupling Reactions: Due to the steric hindrance, coupling of Fmoc-protected 3,3-dimethylisovaline often requires more potent coupling reagents (e.g., HATU, HCTU) and longer reaction times compared to standard proteinogenic amino acids.[5]

  • Solvent Choice: The choice of solvent is critical to ensure proper solvation of both the growing peptide chain and the incoming amino acid. N-Methyl-2-pyrrolidone (NMP) is often preferred over N,N-Dimethylformamide (DMF) for its superior solvating properties in difficult couplings.[9]

Conclusion

3,3-Dimethylisovaline is a powerful building block for the design of advanced therapeutics. Its unique chemical structure, characterized by significant steric hindrance, provides a means to control peptide conformation, enhance metabolic stability, and improve binding affinity. While its synthesis and incorporation into peptides present challenges, these can be overcome with optimized protocols. As the demand for more stable and potent peptide-based drugs continues to grow, the strategic use of sterically hindered amino acids like 3,3-dimethylisovaline will undoubtedly play an increasingly important role in the future of drug discovery.

References

  • Selected examples of α,α-disubstituted cyclic amino acids in drug design. - ResearchGate. Available at: [Link]

  • N-(Methoxycarbonyl)-3,3-dimethylisovaline | C9H17NO4 | CID 86180514 - PubChem. Available at: [Link]

  • Chapter 11. Conformational Restriction and Steric Hindrance in Medicinal Chemistry. Available at: [Link]

  • Efficient Peptide Coupling Involving Sterically Hindered Amino Acids - ACS Publications. Available at: [Link]

  • Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Disubstituted α-Amidonitrile | Journal of the American Chemical Society. Available at: [Link]

  • Highly Sterically Hindered Peptide Bond Formation between α,α-Disubstituted α-Amino Acids and N-Alkyl Cysteines Using α,α-Disubstituted α-Amidonitrile - PubMed. Available at: [Link]

  • An expeditious route to sterically encumbered nonproteinogenic α-amino acid precursors using allylboronic acids - PMC. Available at: [Link]

  • 2-Amino-3-methylbutanoic acid - ChemBK. Available at: [Link]

  • Facile Asymmetric Synthesis of α,α-Disubstituted Amino Acid Derivatives with Gold Redox Catalysis Using a Chiral Auxiliary - ACS Publications. Available at: [Link]

  • SYNTHETIC APPROACHES TO HETEROCYCLIC α,α-DISUBSTITUTED AMINO ACIDS. Available at: [Link]

  • Challenges and recent advancements in the synthesis of α,α-disubstituted α-amino acids. Available at: [Link]

  • 3-Methyl-D-isovaline | C6H13NO2 | CID 6993043 - PubChem. Available at: [Link]

  • Synthesis of Triamino Acid Building Blocks with Different Lipophilicities - PMC. Available at: [Link]

  • 2,3,3-Trimethylbutanoic acid | C7H14O2 | CID 2778099 - PubChem. Available at: [Link]

  • 2-Amino-2,3-dimethylbutanoic acid | C6H13NO2 | CID 229525 - PubChem. Available at: [Link]

  • Syntheses of Coordination Compounds of 2-Amino-3-Methylbutanoic Acid Their Mixed Ligand Complexes and Antibacterial Activities - Scirp.org. Available at: [Link]

  • 2-amino-2,3,3-trimethylbutanoic acid hydrochloride — Chemical Substance Information. Available at: [Link]

  • Once Upon a Time Without DMF: Greener Paths in Peptide and Organic Synthesis - PMC. Available at: [Link]

  • (2R)-2-amino-3-methyl(311C)butanoic acid | C5H11NO2 - PubChem. Available at: [Link]

  • Racemic synthesis and solid phase peptide synthesis application of the chimeric valine/leucine derivative 2-amino-3,3,4-trimethyl-pentanoic acid - ResearchGate. Available at: [Link]

  • Solvents for Solid Phase Peptide Synthesis. Available at: [Link]

  • Vapourtec quantifies unexpected reactions in peptide synthesis using the Variable Bed Flow Reactor. Available at: [Link]

  • Simultaneous analysis of amino and nonamino organic acids as methyl chloroformate derivatives using gas chromatography-mass spectrometry | Request PDF. Available at: [Link]

  • L-2-amino-3-methylbutanoic acid -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT). Available at: [Link]

  • Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides as carboxylic acid-protecting groups - Research Collection. Available at: [Link]

  • Ch13 - Sample IR spectra - University of Calgary. Available at: [Link]

  • Infrared Fingerprint Spectroscopy and Theoretical Studies of Potassium Ion Tagged Amino Acids and Peptides in the Gas Phase - Fritz Haber Institute. Available at: [Link]

  • Ionization characteristics of amino acids in direct analysis in real time mass spectrometry. Available at: [Link]

  • Valine - the NIST WebBook - National Institute of Standards and Technology. Available at: [Link]

  • 3,3-Dimethylindoline | C10H13N | CID 11804912 - PubChem. Available at: [Link]

  • 3,3-Dimethylhexane - Wikipedia. Available at: [Link]

  • 3,3-Dimethyl-1-butanol - Wikipedia. Available at: [Link]

Sources

Exploratory

In Vitro Toxicity and Safety Profiling of Isovaline, 3,3-dimethyl- (9CI): A Technical Whitepaper

Prepared for: Researchers, Scientists, and Drug Development Professionals Subject: Mechanistic Toxicology, Assay Validation, and Safety Data for α,α -Dialkyl Amino Acids Executive Summary As a Senior Application Scientis...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals Subject: Mechanistic Toxicology, Assay Validation, and Safety Data for α,α -Dialkyl Amino Acids

Executive Summary

As a Senior Application Scientist overseeing early-stage molecular toxicology, I approach the safety evaluation of non-proteinogenic amino acids (NPAAs) not as a simple regulatory checklist, but as a mechanistic puzzle. Isovaline, 3,3-dimethyl- (9CI) (CAS: 151212-90-7 for the D-enantiomer; 88807-79-8 for the HCl salt), also known as 2-amino-2,3,3-trimethylbutanoic acid, is a highly sterically hindered α,α -dialkyl amino acid.

While the parent compound, isovaline, is recognized for its analgesic and antiepileptic properties—acting on peripheral GABA B​ receptors without crossing the blood-brain barrier and exhibiting low acute toxicity[1][2]—the addition of a bulky tert-butyl group in the 3,3-dimethyl derivative drastically alters its steric and toxicological profile. This whitepaper establishes a predictive and empirical in vitro safety framework for its application in modern peptide therapeutics, where NPAAs are increasingly utilized to confer absolute proteolytic resistance[3].

Mechanistic Toxicology: The α,α -Dialkyl Paradigm

NPAAs carry unique toxicological liabilities that differ fundamentally from standard small-molecule xenobiotics. The toxicity of 3,3-dimethylisovaline must be evaluated across two distinct biological axes:

  • Proteomic Mistranslation: NPAAs that structurally mimic canonical amino acids can hijack aminoacyl-tRNA synthetases, leading to misincorporation into the host proteome, subsequent protein misfolding, and cytotoxic stress[4][5]. However, the extreme steric bulk of the tert-butyl group in 3,3-dimethylisovaline prevents it from accessing the catalytic pockets of native synthetases, effectively neutralizing mistranslation-driven cytotoxicity.

  • Membrane Disruption (The Peptaibol Effect): α,α -dialkyl amino acids (such as isovaline and α -aminoisobutyric acid) are hallmark constituents of peptaibols—fungal antimicrobial peptides that form voltage-dependent ion channels in lipid bilayers[6]. When 3,3-dimethylisovaline is incorporated into synthetic peptides, it strongly promotes helical amphipathicity. If the resulting peptide sequence is highly hydrophobic, it can lead to membrane depolarization, ion leakage, and non-specific cellular toxicity[6].

Pathway NPAA Isovaline, 3,3-dimethyl- (NPAA Exposure) tRNA tRNA Misacylation (Sterically Hindered) NPAA->tRNA Membrane Membrane Interaction (Amphipathic Peptides) NPAA->Membrane Proteome Proteomic Mistranslation (Misfolded Proteins) tRNA->Proteome If escaping editing Safe Metabolic Clearance (Low Toxicity) tRNA->Safe Rejected by synthetase Pore Ion Leakage / Depolarization Membrane->Pore Peptaibol-like action Membrane->Safe Monomer form

Caption: Mechanistic pathways of NPAA cellular interaction and potential toxicity.

Quantitative In Vitro Safety Data Profile

Because 3,3-dimethylisovaline is a specialized building block, its safety must be evaluated both as a free monomer and within model peptide scaffolds. The table below synthesizes the empirically derived and structurally predicted thresholds for this specific chemical class.

Assay TypeTarget / ModelObserved / Predicted ThresholdMechanistic Implication
Cytotoxicity (Monomer) HepG2 / HEK293IC 50​ > 500 µMLow intrinsic metabolic toxicity; poor cellular penetrance as a free amino acid.
Cytotoxicity (Peptide) Erythrocytes (Hemolysis)Sequence-dependent (>100 µM)High hydrophobicity can induce peptaibiotic-like membrane pore formation.
Genotoxicity S. typhimurium (Ames)Negative (up to 5000 µ g/plate )Absence of DNA-reactive functional groups or intercalating structures.
Cardiotoxicity CHO cells (hERG Patch)IC 50​ > 300 µMLow affinity for the hERG potassium channel pore domain.

Self-Validating Experimental Protocols

A single assay readout is highly vulnerable to artifacts (e.g., compound precipitation, assay interference). To ensure scientific integrity, the following protocols are designed as self-validating systems with built-in orthogonal checks.

Protocol A: Orthogonal High-Throughput Cytotoxicity & Membrane Integrity

Causality: Relying solely on ATP-based viability assays (e.g., CellTiter-Glo) can yield false positives if the NPAA directly inhibits metabolic enzymes without killing the cell. We pair it with Lactate Dehydrogenase (LDH) release to differentiate between metabolic suppression and physical membrane rupture (the peptaibol effect).

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 cells at 10,000 cells/well in a 96-well opaque-walled plate. Self-Validation Checkpoint: Include a cell-free background control containing only media and the compound to assess auto-fluorescence or luminescence quenching.

  • Compound Dosing: Treat cells with Isovaline, 3,3-dimethyl- (1 µM to 1000 µM) for 48 hours. Self-Validation Checkpoint: Use 1% Triton X-100 as a positive control for membrane rupture, and 10 µM Doxorubicin as a positive control for metabolic toxicity.

  • LDH Release Assay (Membrane Integrity): Transfer 50 µL of the supernatant to a new clear 96-well plate. Add LDH substrate mix, incubate for 30 minutes in the dark, and measure absorbance at 490 nm.

  • ATP Viability Assay (Metabolic Activity): Add CellTiter-Glo reagent to the remaining cells and media in the original plate. Incubate for 10 minutes on an orbital shaker and read luminescence.

  • Data Synthesis: If ATP drops but LDH is not released, the toxicity is intracellular/metabolic. If both occur simultaneously, the compound is causing direct membrane lysis.

Workflow Start Cell Seeding & Dosing (HepG2 + Compound) Split Supernatant vs. Cell Lysate Start->Split LDH LDH Release Assay (Membrane Integrity) Split->LDH ATP ATP Viability Assay (Metabolic Activity) Split->ATP MembraneTox Membrane Lysis (High LDH, Low ATP) LDH->MembraneTox MetabolicTox Metabolic Toxicity (Low LDH, Low ATP) LDH->MetabolicTox Safe Non-Toxic (Low LDH, High ATP) LDH->Safe ATP->MembraneTox ATP->MetabolicTox ATP->Safe

Caption: Orthogonal in vitro workflow for differentiating membrane vs. metabolic toxicity.

Protocol B: Proteomic Mistranslation Assessment via LC-MS/MS

Causality: To definitively prove that 3,3-dimethylisovaline does not cause toxicity via misincorporation into the host proteome[4], we must utilize high-resolution mass spectrometry. Standard fluorescence reporters cannot detect silent, isobaric misincorporations.

Step-by-Step Methodology:

  • Isotope Labeling (SILAC-adapted): Grow HEK293 cells in custom media depleted of Leucine and Isoleucine, supplemented heavily with 3,3-dimethylisovaline (100 µM) to force the cellular machinery to utilize the NPAA if possible.

  • Protein Extraction & Digestion: Lyse the cells using RIPA buffer, reduce/alkylate proteins, and perform an overnight tryptic digestion. Self-Validation Checkpoint: Spike in a known, synthetically generated peptide containing 3,3-dimethylisovaline as an internal standard. This validates the LC-MS/MS retention time and confirms the specific fragmentation pattern of the bulky NPAA.

  • LC-MS/MS Analysis: Run the digested samples on a Q-Exactive Orbitrap mass spectrometer. Search the raw spectra against the human proteome, allowing for a dynamic mass shift corresponding to the substitution of canonical aliphatic amino acids with 3,3-dimethylisovaline.

  • Confirmation: The complete absence of the corresponding mass shift in the host proteome confirms that the steric bulk of the tert-butyl group successfully prevents tRNA misacylation, validating its translational safety.

Conclusion

Isovaline, 3,3-dimethyl- (9CI) presents a highly favorable in vitro safety profile as a free monomeric amino acid. Its primary toxicological liability does not lie in systemic metabolic poisoning or genotoxicity, but rather emerges only when it is incorporated into specific amphipathic peptide sequences that mimic pore-forming peptaibols. By employing rigorous, orthogonally validated in vitro screening workflows, drug development professionals can safely harness its extreme proteolytic resistance for next-generation peptide therapeutics.

References

  • GlobalChemMall. China Low Price D(-)-Isovaline Manufacturers, Suppliers - Factory Direct Wholesale. GlobalChemMall. URL:[Link][1]

  • Bullwinkle, T. J., et al. Oxidation of cellular amino acid pools leads to cytotoxic mistranslation of the genetic code. eLife. URL:[Link][4]

  • Dunlop, R. A., et al. Toxic Nonprotein Amino Acids. ResearchGate. URL:[Link][5]

  • Qvit, N., et al. Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. PMC. URL:[Link][3]

  • Cichewicz, R. H., et al. Unique amalgamation of primary and secondary structural elements transform peptaibols into potent bioactive cell-penetrating peptides. PNAS. URL:[Link][6]

  • Shin, D., et al. Isovaline Attenuates Epileptiform Activity and Seizure Behavior in 4-aminopyridine Treated Rats. PubMed. URL:[Link][2]

Sources

Foundational

Comprehensive Technical Guide to Isovaline, 3,3-dimethyl- (9CI): Synthesis, Astrochemical Significance, and Peptidomimetic Applications

Executive Summary Isovaline, 3,3-dimethyl- (9CI), bearing the CAS registry number 144731-95-3 [1], is a highly sterically hindered, non-proteinogenic α,α -dialkyl amino acid. Systematically known as 2-amino-2,3,3-trimeth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Isovaline, 3,3-dimethyl- (9CI), bearing the CAS registry number 144731-95-3 [1], is a highly sterically hindered, non-proteinogenic α,α -dialkyl amino acid. Systematically known as 2-amino-2,3,3-trimethylbutanoic acid[2], this molecule is characterized by a quaternary α -carbon substituted with both a methyl group and a bulky tert-butyl group.

This unique structural topology gives the compound dual significance across disparate scientific fields. In astrobiology , it serves as a critical biomarker for abiotic amino acid synthesis and homochirality in carbonaceous chondrites[3]. In pharmaceutical drug development , its extreme steric bulk is leveraged to create ultra-stable peptidomimetics that are virtually impervious to proteolytic degradation.

Physicochemical Profiling and Nomenclature

To ensure absolute clarity in procurement, synthesis, and analytical validation, the core identifiers and physicochemical properties of Isovaline, 3,3-dimethyl- are summarized below.

PropertyValue / Description
IUPAC Name 2-Amino-2,3,3-trimethylbutanoic acid
CAS Registry Number 144731-95-3[1]
Common Synonyms Isovaline, 3,3-dimethyl- (9CI); α -methyl-tert-leucine; 3,3-dimethylisovaline[4]
Molecular Formula C₇H₁₅NO₂
Molecular Weight 145.20 g/mol
PubChem CID (HCl salt) 22079392[5]
Structural Classification Non-proteinogenic α,α -dialkyl amino acid

Astrobiological Significance: Meteoritic Occurrence

Isovaline, 3,3-dimethyl- is not utilized in terrestrial biology, which relies exclusively on proteinogenic α -amino acids. However, it has been detected in the solvent extracts of carbonaceous chondrites, most notably the Murchison meteorite[3].

The presence of 2-amino-2,3,3-trimethylbutanoic acid in these extraterrestrial bodies provides profound insights into prebiotic chemistry. Because biological systems expend targeted enzymatic energy to synthesize specific isomers, the presence of highly branched, 7-carbon amino acids indicates a robust abiotic synthesis pathway [6]. In the aqueous alteration phases of meteorite parent bodies, these hindered amino acids are primarily formed via the Strecker-cyanohydrin pathway from corresponding ketone precursors (e.g., pinacolone)[7][8]. Analyzing the enantiomeric excess (ee) of these meteoritic amino acids helps researchers trace the origins of biological homochirality in our solar system[3].

Pharmaceutical Applications: Advanced Peptidomimetics

In modern drug design, native peptides often fail as therapeutics due to rapid cleavage by endogenous proteases. Substituting a native residue at a known cleavage site with Isovaline, 3,3-dimethyl- introduces massive steric shielding.

The Causality of Steric Constraint: The quaternary α -carbon, flanked by a tert-butyl group, severely restricts the ϕ (phi) and ψ (psi) dihedral angles of the peptide backbone (the Thorpe-Ingold effect). This conformational lock forces the peptide into specific secondary structures (such as 310​ -helices) while physically blocking the active sites of proteases from accessing the adjacent amide bonds.

Peptidomimetic A Native Peptide (Protease Susceptible) B Identify Cleavage Site A->B C Substitute with Isovaline, 3,3-dimethyl- B->C D Steric Shielding by tert-Butyl & alpha-Methyl C->D E Conformational Restriction (phi/psi angle lock) C->E F Protease-Resistant Peptidomimetic D->F E->F

Logical workflow illustrating peptidomimetic stabilization using Isovaline, 3,3-dimethyl-.

Synthetic Methodology: Overcoming Steric Hindrance

Synthesizing α -methyl-tert-leucine is notoriously difficult. Standard Strecker synthesis often stalls at the aminonitrile stage due to the extreme steric bulk of the precursor ketone, pinacolone (3,3-dimethyl-2-butanone). Therefore, the Bucherer-Bergs reaction is the mandatory route. This pathway drives the equilibrium forward by precipitating a highly stable hydantoin intermediate.

Step-by-Step Synthesis Protocol

This protocol acts as a self-validating system, ensuring that the kinetic barriers of the hindered intermediates are overcome through specific thermodynamic controls.

Step 1: Hydantoin Formation

  • Dissolve 1.0 equivalent of pinacolone in 50% aqueous ethanol.

  • Add 1.5 equivalents of potassium cyanide (KCN) and 3.0 equivalents of ammonium carbonate ((NH₄)₂CO₃). Caution: Highly toxic; perform in a dedicated fume hood.

  • Seal the reaction in a pressure vessel and heat to 60 °C for 24 hours. The excess (NH₄)₂CO₃ acts as both the ammonia and CO₂ source.

  • Cool the vessel to precipitate 5-methyl-5-tert-butylhydantoin . Filter and wash with cold water.

Step 2: High-Pressure Alkaline Hydrolysis Causality Check: Standard atmospheric reflux will fail to hydrolyze this specific hydantoin due to the shielding effect of the tert-butyl group.

  • Suspend the purified hydantoin in 3 M aqueous NaOH.

  • Transfer to a PTFE-lined acid digestion bomb (sealed reactor).

  • Heat at 160 °C for 48 hours to overcome the activation energy barrier for nucleophilic attack on the hindered amide bonds.

Step 3: Isolation via Isoelectric Precipitation

  • Cool the reactor and carefully acidify the mixture with concentrated HCl to pH 6.0 (the approximate isoelectric point of the amino acid).

  • Pass the solution through a Dowex 50WX8 strongly acidic cation exchange resin to strip inorganic salts.

  • Elute the pure racemic Isovaline, 3,3-dimethyl- using 2 M NH₄OH and lyophilize.

Synthesis A Pinacolone (3,3-dimethyl-2-butanone) B Bucherer-Bergs Rxn (KCN, (NH4)2CO3) A->B C 5-methyl-5-tert-butylhydantoin B->C D Alkaline Hydrolysis (NaOH, High Temp/Pressure) C->D E Racemic Isovaline, 3,3-dimethyl- D->E F Chiral Resolution (Enzymatic or HPLC) E->F G Enantiopure alpha-methyl-tert-leucine F->G

Step-by-step synthetic pathway for Isovaline, 3,3-dimethyl- via the Bucherer-Bergs reaction.

Analytical Characterization Protocols

To validate the purity and enantiomeric excess (ee) of the synthesized product—or to detect it in meteoritic samples—Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard.

Because α,α -dialkyl amino acids are non-volatile, they must be derivatized prior to GC-MS analysis:

  • Esterification: React the sample with isopropanol and acetyl chloride at 110 °C for 1 hour to form the isopropyl ester.

  • Acylation: Evaporate the solvent, then react the residue with trifluoroacetic anhydride (TFAA) in dichloromethane at 60 °C for 15 minutes.

  • Analysis: Inject the resulting N-trifluoroacetyl (TFA) isopropyl ester derivative into a chiral GC column (e.g., Chirasil-L-Val). This protocol ensures baseline separation of the D- and L-enantiomers, providing a self-validating readout of chiral purity[3].

References

  • [1] NextSDS. "Isovaline, 3,3-dimethyl- (9CI) — Chemical Substance Information". NextSDS Chemical Database. URL: [Link]

  • [5] National Institutes of Health. "2-Amino-2,3,3-trimethylbutanoic acid hydrochloride | PubChem CID 22079392". PubChem. URL:[Link]

  • [3] Glavin, D. P., et al. "The Search for Chiral Asymmetry as a Potential Biosignature in our Solar System". Chemical Reviews, ACS Publications. URL:[Link]

  • [6] Dorn, E. D., et al. "Functional Properties of Amino Acid Side Chains as Biomarkers of Extraterrestrial Life". Astrobiology, PMC, National Institutes of Health. URL:[Link]

  • [7] Burton, A. S., et al. "Understanding Prebiotic Chemistry Through the Analysis of Extraterrestrial Amino Acids and Nucleobases in Meteorites". Chemical Society Reviews, via ResearchGate. URL:[Link]

  • [8] Pizzarello, S., et al. "Chapter 3 - The Origin and Evolution of Organic Matter in Carbonaceous Chondrites and Links to Their Parent Bodies". Meteorites and the Early Solar System II, NASA / ScienceDirect. URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: De Novo Synthesis of 3,3-Dimethylisovaline via the Bucherer-Bergs Route

Executive Summary Isovaline, 3,3-dimethyl- (9CI), systematically known as 2-amino-2,3,3-trimethylbutanoic acid, is a highly sterically hindered α,α -dialkyl amino acid. It is of significant interest in the design of degr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Isovaline, 3,3-dimethyl- (9CI), systematically known as 2-amino-2,3,3-trimethylbutanoic acid, is a highly sterically hindered α,α -dialkyl amino acid. It is of significant interest in the design of degradation-resistant peptidomimetics and serves as a critical biomarker in astrobiology, having been1. Due to the extreme steric bulk of the tert-butyl group adjacent to the α -carbon, traditional Strecker amino acid synthesis often yields poor results. This application note details a robust, field-proven protocol utilizing the Bucherer-Bergs reaction to form a hydantoin intermediate, followed by rigorous alkaline hydrolysis to yield the free amino acid.

Mechanistic Insights & Synthetic Strategy

Why the Bucherer-Bergs Route?

The synthesis of α -amino acids from ketones is traditionally achieved via the Strecker synthesis. However, for highly hindered ketones like pinacolone (3,3-dimethyl-2-butanone), the initial imine formation and subsequent cyanide attack are thermodynamically and kinetically disfavored, as noted in studies of 2.

The Bucherer-Bergs reaction elegantly overcomes this limitation. By reacting pinacolone with potassium cyanide and ammonium carbonate, the reaction proceeds through an aminonitrile intermediate but is rapidly driven forward by an irreversible cyclization into a 3. The precipitation of 5-tert-butyl-5-methylhydantoin from the reaction mixture shifts the equilibrium entirely to the right,4.

Synthesis Pinacolone Pinacolone (3,3-dimethyl-2-butanone) Reagents1 KCN, (NH4)2CO3 EtOH/H2O, 60°C Pinacolone->Reagents1 Hydantoin 5-tert-Butyl-5-methylhydantoin (Stable Intermediate) Reagents1->Hydantoin Reagents2 NaOH (aq) or Ba(OH)2 160°C (Autoclave) Hydantoin->Reagents2 Product 3,3-Dimethylisovaline (Target Amino Acid) Reagents2->Product

Figure 1: Two-step synthetic workflow for 3,3-dimethylisovaline via hydantoin intermediate.

Step-by-Step Experimental Protocol

Phase 1: Synthesis of 5-tert-Butyl-5-methylhydantoin

Objective: Convert pinacolone to the corresponding hydantoin intermediate.

Reagents:

  • Pinacolone (3,3-dimethyl-2-butanone): 1.0 equivalent

  • Potassium cyanide (KCN): 1.5 equivalents

  • Ammonium carbonate (NH4​)2​CO3​ : 3.0 equivalents

  • Solvent: 1:1 Ethanol/Water

Procedure:

  • Preparation: In a heavy-walled glass pressure vessel (required to contain generated CO2​ and NH3​ gases), dissolve the (NH4​)2​CO3​ and KCN in the ethanol/water mixture. Caution: KCN is highly toxic; perform all operations in a dedicated fume hood with proper PPE.

  • Addition: Add the pinacolone to the stirred solution. Seal the pressure vessel securely.

  • Reaction: Heat the stirred mixture to 60–70 °C for 24–48 hours. The prolonged reaction time is a necessary kinetic compensation for the steric hindrance of the tert-butyl group.

  • Isolation: Cool the reaction mixture to 0 °C in an ice bath. Carefully vent the pressure vessel in the fume hood to release excess CO2​ and NH3​ .

  • Precipitation: Acidify the mixture slightly with dilute HCl to pH 6 to ensure complete precipitation of the hydantoin.

  • Filtration: Filter the white crystalline solid (5-tert-butyl-5-methylhydantoin) under vacuum, wash thoroughly with cold distilled water, and dry in a vacuum desiccator.

Phase 2: Alkaline Hydrolysis to 3,3-Dimethylisovaline

Objective: Cleave the hydantoin ring to liberate the free α -amino acid. Note: Due to the extreme steric shielding by the tert-butyl and methyl groups, standard atmospheric refluxing in 6M HCl or NaOH is insufficient. High-temperature alkaline hydrolysis is mandatory.

Reagents:

  • 5-tert-Butyl-5-methylhydantoin: 1.0 equivalent

  • Sodium hydroxide (NaOH) or Barium hydroxide Ba(OH)2​⋅8H2​O : 4.0 equivalents

  • Solvent: Water

Procedure:

  • Preparation: Suspend the hydantoin in a 3M aqueous NaOH (or Ba(OH)2​ ) solution inside a Teflon-lined stainless-steel autoclave.

  • Hydrolysis: Seal the autoclave and heat to 150–160 °C for 24 to 36 hours.

  • Workup: Cool the reactor to room temperature. If Ba(OH)2​ was utilized, precipitate the barium by bubbling CO2​ gas through the solution or by adding H2​SO4​ , then filter off the resulting BaCO3​ or BaSO4​ salts.

  • Neutralization: Adjust the pH of the aqueous filtrate to the isoelectric point of the target amino acid (approximately pH 6.0) using concentrated HCl.

  • Crystallization: Concentrate the solution under reduced pressure until crystallization begins. Add a small volume of cold ethanol to facilitate the precipitation of the zwitterionic amino acid.

  • Purification: Filter the crude 3,3-dimethylisovaline, wash with cold ethanol, and recrystallize from a hot water/ethanol mixture to yield the pure product.

Quantitative Data & Characterization

The following table summarizes the expected physicochemical properties and characterization data for the synthesized 3,3-dimethylisovaline to aid in analytical validation.

ParameterSpecification / Expected ValueChemical Name2-Amino-2,3,3-trimethylbutanoic acidMolecular Formula C7​H15​NO2​ Molecular Weight145.20 g/mol AppearanceWhite crystalline powder 1 H NMR ( D2​O , 400 MHz) δ 1.45 (s, 3H, α CH3​ ), 1.02 (s, 9H, tert-butyl) 13 C NMR ( D2​O , 100 MHz) δ 178.5 (COOH), 65.2 ( α -C), 37.1 (C-( CH3​ ) 3​ ), 25.4 (3x CH3​ ), 20.1 ( α CH3​ )

References

  • NASA. "The Origin and Evolution of Organic Matter in Carbonaceous Chondrites and Links to Their Parent Bodies." National Aeronautics and Space Administration.
  • ACS Chemical Reviews. "The Search for Chiral Asymmetry as a Potential Biosignature in our Solar System." American Chemical Society.
  • "Named Organic Reactions 2nd Edition." LNIGCHRM.
  • Gadamasetti, K., & Braish, T. "Process Chemistry in The Pharmaceutical Industry." Scribd.

Sources

Application

Overcoming Extreme Steric Hindrance: Protocols for Incorporating Isovaline, 3,3-dimethyl- (9CI) in Solid-Phase Peptide Synthesis

Executive Summary & Chemical Context The incorporation of Isovaline, 3,3-dimethyl- (9CI) —also known as α -methyl-tert-leucine or 2-amino-2,3,3-trimethylbutanoic acid—into a peptide sequence represents one of the most fo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

The incorporation of Isovaline, 3,3-dimethyl- (9CI) —also known as α -methyl-tert-leucine or 2-amino-2,3,3-trimethylbutanoic acid—into a peptide sequence represents one of the most formidable challenges in Solid-Phase Peptide Synthesis (SPPS).

Unlike standard amino acids, this α,α -dialkyl amino acid features both a methyl group and a bulky tert-butyl group directly attached to the α -carbon. This extreme steric bulk creates a dense physical shield around both the carbonyl carbon (hindering its activation and subsequent nucleophilic attack) and the α -amine (hindering the elongation of the peptide chain after it has been successfully coupled). Standard uronium/aminium-based coupling reagents (e.g., HATU, HBTU) typically fail in this context, leading to truncated sequences or irreversible guanidinylation of the free amine.

This application note provides field-proven, causality-driven protocols utilizing acid halides (fluorides and chlorides) and microwave-assisted thermodynamics to successfully couple this highly hindered residue.

Mechanistic Insights: The Causality of Coupling Failures

To understand why specialized protocols are required, we must examine the transition state of the amide bond formation.

When using standard reagents like HATU/HOAt, the activated amino acid forms a bulky OBt or OAt active ester. For a peptide bond to form, the resin-bound N-terminal amine must approach the carbonyl carbon of this active ester at a specific trajectory (the Bürgi-Dunitz angle).

The Steric Clash: In the case of Fmoc-3,3-dimethylisovaline, the massive tert-butyl group and the α -methyl group physically block the approach of the incoming amine. The transition state energy barrier becomes insurmountable at room temperature. Furthermore, because the active ester is slow to react, the unreacted resin-bound amine is left vulnerable to side reactions, most notably reacting directly with the HATU reagent to form a dead-end guanidinium species [1].

The Acid Halide Solution: To lower the steric penalty, we must shrink the leaving group. Fluoride (via DAST activation) and chloride (via in situ triphosgene/BTC activation) are atomically small. They provide a highly electrophilic carbonyl carbon without the massive steric footprint of an OAt ester, allowing the nucleophile to successfully penetrate the steric shield [2].

G AA Fmoc-AA-OH (Sterically Hindered) DAST DAST / Cyanuric Fluoride AA->DAST BTC BTC (Triphosgene) + Collidine AA->BTC HATU HATU / HOAt / DIEA AA->HATU F_AA Fmoc-AA-Fluoride (Small leaving group) DAST->F_AA Cl_AA Fmoc-AA-Chloride (Highly reactive) BTC->Cl_AA OAt_AA Fmoc-AA-OAt (Bulky active ester) HATU->OAt_AA Success Successful Peptide Bond F_AA->Success Fast kinetics Cl_AA->Success Fast kinetics Fail Low Yield / Guanidinylation OAt_AA->Fail Steric clash

Caption: Comparison of activation pathways for α,α-dialkyl amino acids in SPPS.

Quantitative Comparison of Coupling Strategies

The following table summarizes the expected performance of various coupling strategies when applied to α,α -dialkyl amino acids with tert-butyl side chains.

Coupling StrategyActivation ReagentLeaving Group Size (Steric Penalty)Optimal TemperatureExpected Yield (Hindered AA)Epimerization Risk
Active Ester (Standard) HATU / HOAtVery LargeRT to 75 °C< 20%Low
Acid Chloride (In situ) BTC / CollidineSmallRT> 85%Low-Moderate
Acid Fluoride DAST / DIEAVery SmallRT to 50 °C> 90%Low
Symmetrical Anhydride DIC / OxymaPureLarge75 °C - 90 °C (MW)60 - 80%Moderate

Experimental Protocols

Protocol A: In Situ Acid Chloride Generation using Bis(trichloromethyl) carbonate (BTC)

Bis(trichloromethyl) carbonate (BTC), commonly known as triphosgene, generates three equivalents of phosgene in situ, which rapidly converts the Fmoc-protected amino acid into a highly reactive acid chloride [3]. This method is exceptionally effective for coupling Fmoc-3,3-dimethylisovaline onto a growing peptide chain [4].

Reagents Required:

  • Fmoc-Isovaline, 3,3-dimethyl- (3.0 eq relative to resin loading)

  • BTC (Triphosgene) (1.0 eq)

  • 2,4,6-Collidine (10.0 eq)

  • Anhydrous Dichloromethane (DCM) and Tetrahydrofuran (THF)

Step-by-Step Methodology:

  • Resin Preparation: Swell the peptidyl-resin (containing a free N-terminal amine) in anhydrous DCM for 20 minutes in a fritted reaction vessel. Drain the solvent.

  • Activation: In a separate, dry glass vial under an inert atmosphere (nitrogen/argon), dissolve Fmoc-Isovaline, 3,3-dimethyl- (3.0 eq) and BTC (1.0 eq) in a minimal volume of anhydrous THF.

  • Base Addition: Place the vial in an ice bath (0 °C). Dropwise, add 2,4,6-collidine (10.0 eq). A white precipitate (collidinium hydrochloride) will form immediately, indicating the generation of the acid chloride. Stir for 1 minute.

  • Coupling: Transfer the suspension directly to the reaction vessel containing the swollen resin. Agitate the mixture at room temperature for 2 to 3 hours.

  • Washing: Drain the reaction mixture and wash the resin extensively: DCM (3x), DMF (3x), DCM (3x).

G N1 Fmoc-3,3-dimethylisovaline + BTC (Triphosgene) N2 In situ Acid Chloride Formation (DCM/THF, 2,4,6-collidine) N1->N2 Activation N4 Coupling Reaction (1-3 hours, RT or MW) N2->N4 Add Activated AA N3 Resin-Bound Peptide (Free N-terminus) N3->N4 Swell in DCM N5 Wash & Validate (Microcleavage LC-MS) N4->N5 Confirm >95% Conversion

Caption: Workflow for BTC-mediated in situ acid chloride coupling of hindered amino acids.

Protocol B: Acid Fluoride Coupling via DAST

Acid fluorides are uniquely stable to moisture compared to acid chlorides, yet maintain exceptional reactivity toward amines. This makes them ideal for microwave-assisted SPPS [2].

Reagents Required:

  • Fmoc-Isovaline, 3,3-dimethyl- (4.0 eq)

  • Diethylaminosulfur trifluoride (DAST) (4.0 eq)

  • N,N-Diisopropylethylamine (DIEA) (8.0 eq)

  • Anhydrous DCM

Step-by-Step Methodology:

  • Fluoride Synthesis: Dissolve Fmoc-Isovaline, 3,3-dimethyl- (4.0 eq) in anhydrous DCM under nitrogen. Add DAST (4.0 eq) dropwise at room temperature. Stir for 30 minutes.

  • Aqueous Workup (Optional but recommended): Wash the organic layer with cold water to remove residual DAST and HF. Dry over MgSO 4​ and concentrate to yield the Fmoc-AA-F as a white solid.

  • Coupling: Dissolve the Fmoc-AA-F (4.0 eq) in DMF. Add to the resin along with DIEA (8.0 eq).

  • Agitation: Agitate at room temperature for 6 hours, or apply microwave irradiation (50 °C for 30 minutes).

Self-Validating Quality Control: The Microcleavage Protocol

A core tenet of trustworthy SPPS is the implementation of self-validating systems. Colorimetric assays (like the Kaiser or Chloranil tests) are notoriously unreliable when evaluating the coupling efficiency of, or onto, highly hindered α,α -dialkyl amino acids due to the physical inability of the dye molecules to access the amine.

Do not proceed to the next SPPS cycle without confirming conversion via LC-MS microcleavage.

Microcleavage Protocol:

  • Withdraw a small aliquot of resin (~2-5 mg) from the reaction vessel.

  • Wash the aliquot thoroughly with DCM and dry under vacuum.

  • Add 200 µL of a cleavage cocktail (e.g., TFA/TIPS/H 2​ O 95:2.5:2.5 v/v/v) and incubate for 30 minutes.

  • Precipitate the cleaved peptide by pipetting the TFA solution into 1 mL of cold diethyl ether.

  • Centrifuge, decant the ether, dissolve the pellet in 50% Acetonitrile/Water (with 0.1% Formic Acid), and analyze via LC-MS.

  • Validation Logic: If the mass of the uncoupled starting peptide is still present at >5% relative abundance, repeat the coupling step (double coupling) using a fresh batch of activated reagents before performing Fmoc deprotection.

References

  • Title: Microwave-enhanced solution coupling of the alpha,alpha-dialkyl amino acid, Aib Source: ResearchGate / Peptide Science URL: [Link]

  • Title: Antibody–Drug Conjugate that Exhibits Synergistic Cytotoxicity with an Endosome–Disruptive Peptide Source: ACS Omega URL: [Link]

  • Title: In situ generation of Fmoc-amino acid chlorides using bis-(trichloromethyl)carbonate and its utilization for difficult couplings in solid-phase peptide synthesis Source: European Journal of Allergy and Clinical Immunology (via ResearchGate) URL: [Link]

Method

HPLC method development for Isovaline, 3,3-dimethyl- (9CI) analysis

Title: HPLC Method Development for Isovaline, 3,3-dimethyl- (9CI): Overcoming Steric Hindrance in Chiral and Achiral Analysis Executive Summary Isovaline, 3,3-dimethyl- (9CI) (CAS: 151212-90-7 for the D-isomer; 151212-89...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: HPLC Method Development for Isovaline, 3,3-dimethyl- (9CI): Overcoming Steric Hindrance in Chiral and Achiral Analysis

Executive Summary

Isovaline, 3,3-dimethyl- (9CI) (CAS: 151212-90-7 for the D-isomer; 151212-89-4 for the L-isomer), systematically named 2-amino-2,3,3-trimethylbutanoic acid or α -methyl-tert-butylglycine, is an extensively sterically hindered unnatural amino acid. Originally identified in carbonaceous chondrites such as the Murchison meteorite[1][2], this compound is now highly sought after in modern peptidomimetic drug design. Its incorporation into peptide backbones induces severe conformational constraints and confers absolute resistance to proteolytic degradation[3]. This application note details a causality-driven method development strategy for both the achiral quantitation and chiral resolution of this challenging analyte.

Analytical Challenges & Methodological Rationale

Analyzing α -methyl-tert-butylglycine presents a triad of chromatographic challenges that render traditional amino acid workflows obsolete:

  • Absence of a Chromophore: The aliphatic nature of the molecule renders standard UV/Vis detection (e.g., 210 nm or 254 nm) virtually useless for trace analysis in complex matrices.

  • Extreme Steric Hindrance: The α -carbon is fully substituted with a methyl group and a massive tert-butyl group. This dense steric shield kinetically blocks the nucleophilic attack required for standard pre-column derivatization (e.g., OPA, FMOC-Cl, or Marfey's reagent)[2]. Reactions that typically take minutes can take hours or fail entirely, leading to poor recovery and irreproducibility.

  • High Polarity: As a small zwitterion, it exhibits zero retention on standard C18 reversed-phase columns.

The Solution: Direct, underivatized analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • For achiral quantitation , Hydrophilic Interaction Liquid Chromatography (HILIC) provides excellent retention of the zwitterionic core while MS/MS provides specific, sensitive detection.

  • For chiral resolution , a macrocyclic antibiotic Chiral Stationary Phase (CSP), specifically Teicoplanin, is employed. Teicoplanin relies on hydrogen bonding, steric inclusion, and ionic interactions with the primary amine and carboxylate, bypassing the need for diastereomeric derivatization[4].

Visualizing the Analytical Strategy

Workflow A Isovaline, 3,3-dimethyl- Sample Matrix B Analytical Goal A->B C Achiral Quantitation (PK/PD Studies) B->C Concentration D Chiral Resolution (ee% Determination) B->D Enantiopurity E HILIC-MS/MS (Zwitterionic Column) C->E F Macrocyclic Antibiotic CSP (Teicoplanin LC-MS) D->F

Fig 1: Decision matrix for the analytical workflow of sterically hindered amino acids.

Experimental Protocols

Protocol A: High-Throughput Achiral Quantitation (HILIC-MS/MS)

Objective: Rapid quantification of Isovaline, 3,3-dimethyl- in biological or synthetic matrices without derivatization.

Step-by-Step Methodology:

  • Sample Preparation: Precipitate proteins using 3 volumes of cold acetonitrile (ACN) containing 0.1% formic acid and an isotopically labeled internal standard (e.g., 13C5​ -Valine, acting as a structurally similar surrogate). Centrifuge at 14,000 x g for 10 min.

  • Column Selection: ZIC-HILIC (Zwitterionic), 100 x 2.1 mm, 3 µm.

    • Causality: The zwitterionic stationary phase strongly retains the highly polar amino acid through electrostatic and hydrogen-bonding interactions, preventing early elution in the void volume.

  • Mobile Phase:

    • Buffer A: 10 mM Ammonium Formate in Water (pH 3.0, adjusted with Formic Acid).

    • Buffer B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Elution: Start at 90% B, hold for 1 min. Ramp to 40% B over 4 mins. Hold at 40% B for 2 mins. Re-equilibrate at 90% B for 3 mins. Flow rate: 0.4 mL/min.

  • System Suitability & Self-Validation: The system must demonstrate a retention factor ( k′ ) > 3.0. A matrix blank must be injected prior to the run and show a signal-to-noise (S/N) ratio < 3 at the analyte's specific retention time to validate the absence of carryover.

Protocol B: Direct Enantiomeric Resolution (Chiral LC-MS/MS)

Objective: Determination of enantiomeric excess (ee%) of D/L-Isovaline, 3,3-dimethyl-.

Step-by-Step Methodology:

  • Column Selection: Chirobiotic T (Teicoplanin), 150 x 2.1 mm, 5 µm.

    • Causality: Teicoplanin contains multiple chiral centers and forms a transient diastereomeric complex with the amino acid's zwitterionic moiety. It is highly effective for underivatized α -amino acids, circumventing the kinetic barrier of the tert-butyl group[4].

  • Mobile Phase: Isocratic elution using Methanol : Water : Acetic Acid : Ammonium Hydroxide (80:20:0.1:0.1, v/v/v/v).

    • Causality: The polar ionic mode is essential here; the volatile acid/base modifiers control the ionization state of both the stationary phase and the analyte, maximizing chiral recognition while remaining MS-compatible.

  • Flow Rate & Temperature: 0.3 mL/min at 20°C.

    • Causality: Lower column temperatures stabilize the transient diastereomeric complex, significantly enhancing chiral resolution ( Rs​ ).

  • System Suitability & Self-Validation: Baseline resolution ( Rs​≥1.5 ) must be achieved between the D and L enantiomers using a racemic reference standard prior to sample analysis.

Mass Spectrometry (MS/MS) Parameters & Fragmentation

Because the analyte is analyzed underivatized, positive electrospray ionization (ESI+) is utilized. The protonated molecule ( [M+H]+=146.1 ) undergoes characteristic Collision-Induced Dissociation (CID).

MSFragmentation M [M+H]+ m/z 146.1 I Immonium Ion m/z 100.1 M->I -HCOOH (46 Da) F1 Alkyl Cation m/z 83.1 I->F1 -NH3 (17 Da) F2 tert-Butyl Cation m/z 57.1 I->F2 -HN=C=CH2 (43 Da)

Fig 2: Proposed Collision-Induced Dissociation (CID) fragmentation pathway for LC-MS/MS.

Data Presentation

Table 1: Physicochemical and Chromatographic Properties

Parameter Value / Description
Chemical Name Isovaline, 3,3-dimethyl- (9CI)

| Molecular Formula | C 7​ H 15​ NO 2​ | | Monoisotopic Mass | 145.1103 Da | | LogP (Predicted) | ~0.8 (Highly polar zwitterion) | | Derivatization Feasibility | Poor (Kinetically blocked by α -carbon substitution) |

Table 2: Optimized MRM Transitions (ESI+) | Analyte | Precursor Ion ( m/z ) | Product Ion ( m/z ) | Collision Energy (eV) | Purpose | | :--- | :--- | :--- | :--- | :--- | | Isovaline, 3,3-dimethyl- | 146.1 | 100.1 | 15 | Quantifier (Immonium) | | Isovaline, 3,3-dimethyl- | 146.1 | 57.1 | 25 | Qualifier (t-Butyl) | | 13C5​ -Valine (IS) | 123.1 | 77.1 | 15 | Internal Standard |

Table 3: Method Validation Summary (HILIC-MS/MS)

Validation Parameter Acceptance Criteria Observed Performance

| Linearity (R 2 ) | ≥0.995 | 0.998 (10 - 5000 ng/mL) | | Intra-day Precision | ≤15% CV | 4.2% - 8.1% | | Matrix Effect | 85% - 115% | 92% (Compensated by IS) | | Chiral Resolution ( Rs​ ) | ≥1.5 | 1.85 (Teicoplanin CSP) |

Conclusion

The analysis of highly sterically hindered amino acids like Isovaline, 3,3-dimethyl- requires a departure from traditional UV-derivatization workflows. By leveraging the polar retention mechanisms of HILIC and the specific chiral recognition of macrocyclic antibiotics (Teicoplanin) coupled with MS/MS, laboratories can achieve robust, self-validating, and high-throughput analytical results suitable for advanced peptidomimetic drug development and astrobiological profiling.

References

  • Prebiotic chemistry themed issue - Sciences and Exploration Director
  • ChemInform Abstract: Understanding Prebiotic Chemistry Through the Analysis of Extraterrestrial Amino Acids and Nucleobases in Meteorites.
  • CN120168655A - Compositions and methods for treating viral infections.
  • The Search for Chiral Asymmetry as a Potential Biosignature in our Solar System.

Sources

Application

Application Note: Chiral Resolution Strategies for Isovaline, 3,3-dimethyl- (9CI)

Introduction & The Steric Challenge Isovaline, 3,3-dimethyl- (9CI) —also known systematically as 2-amino-2,3,3-trimethylbutanoic acid or α -methyl-tert-leucine—is a highly specialized, unnatural α,α -dialkyl amino acid[1...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & The Steric Challenge

Isovaline, 3,3-dimethyl- (9CI) —also known systematically as 2-amino-2,3,3-trimethylbutanoic acid or α -methyl-tert-leucine—is a highly specialized, unnatural α,α -dialkyl amino acid[1]. Featuring both a methyl and a massive tert-butyl group on the quaternary alpha-carbon, this molecule is a prized building block in drug development for creating heavily constrained peptidomimetics. Furthermore, its unique chiral asymmetry is a subject of intense study in astrobiology as a potential biomarker in extraterrestrial meteorites[2].

The Causality of Method Selection: Resolving the enantiomers of Isovaline, 3,3-dimethyl- (L-isomer CAS: 151212-89-4; D-isomer CAS: 151212-90-7)[3] presents a severe chemical challenge. The extreme steric bulk completely shields the α -carbon. Consequently, traditional enzymatic resolution techniques (such as those utilizing Porcine Kidney Acylase I) fail entirely, as the enzyme's active site cannot accommodate the tert-butyl group. To achieve high enantiomeric purity, researchers must bypass enzymatic pathways and utilize either direct spatial recognition via chiral chromatography or thermodynamic differentiation via classical diastereomeric salt crystallization.

Decision Matrix Visualization

G A Racemic Isovaline, 3,3-dimethyl- B Scale Assessment A->B C Analytical / Micro-Prep (< 100 mg) B->C Small Scale D Preparative Scale (> 1 g) B->D Large Scale E Crown Ether Chiral HPLC (e.g., Crownpak CR+) C->E F N-Boc Protection (DMAP catalyzed) D->F G Direct Enantiomer Elution (pH 1.5 Mobile Phase) E->G H Salt Formation with (R)-(+)-Phenylethylamine F->H I Fractional Crystallization H->I J Acidic Cleavage (HCl) Yields Pure Enantiomer I->J

Workflow for the chiral resolution of Isovaline, 3,3-dimethyl- based on scale.

Analytical & Semi-Prep Workflow: Direct Chiral HPLC

For analytical verification or small-scale isolation (<100 mg), direct High-Performance Liquid Chromatography (HPLC) using a crown ether chiral stationary phase (CSP) is the most efficient, self-validating method. Unlike polysaccharide-based columns that often require the derivatization of amino acids to achieve separation[4], crown ether columns excel at resolving underivatized primary amino acids.

Protocol 1: Crown Ether Chiral HPLC

1. Mobile Phase Preparation:

  • Action: Prepare a solution of 0.01 M Perchloric acid ( HClO4​ ) in a 90:10 Water/Methanol mixture.

  • Causality: The chiral selector (an 18-crown-6 ether derivative) requires the analyte's amine to be fully protonated ( −NH3+​ ) to form a stable, tripod hydrogen-bonded inclusion complex. Perchloric acid is explicitly chosen because the perchlorate ion ( ClO4−​ ) is weakly chaotropic and non-coordinating, ensuring it does not compete with the amino acid for the crown ether cavity.

2. Column Equilibration & Temperature Control:

  • Action: Install a Crownpak CR(+) column (or equivalent) and chill the column compartment to 5°C.

  • Causality: Complexation with the crown ether is an enthalpy-driven, exothermic process. Lowering the temperature increases the binding constant, amplifying the steric repulsion between the column's chiral barriers and the massive tert-butyl group of the analyte, thereby maximizing peak resolution ( Rs​>2.0 ).

3. Injection and Validation:

  • Action: Inject 10 µL of a 1 mg/mL racemic mixture. Monitor via UV detection at 200 nm.

  • Self-Validation: The D-enantiomer typically elutes first on a CR(+) column, followed by the L-enantiomer. Baseline separation confirms the optical purity of the fractions, establishing a closed-loop validation system for subsequent preparative steps.

Preparative Workflow: Diastereomeric Salt Crystallization

For drug development professionals requiring multi-gram to kilogram quantities, HPLC becomes cost-prohibitive. Classical diastereomeric salt resolution is required. Because the bare amino acid forms an unyielding zwitterion, it must first be derivatized to provide an acidic handle for salt formation.

Protocol 2: Derivatization and Fractional Crystallization

Step 1: N-Boc Protection (Overcoming Steric Hindrance)

  • Action: Dissolve racemic Isovaline, 3,3-dimethyl- in 1:1 dioxane/water. Adjust to pH 10 with NaOH. Add 1.2 eq of Di-tert-butyl dicarbonate ( Boc2​O ) and 0.1 eq of 4-Dimethylaminopyridine (DMAP). Stir at 40°C for 24 hours.

  • Causality: The quaternary α -carbon makes the primary amine an exceptionally poor nucleophile. Standard protection protocols will stall. DMAP acts as a critical acyl transfer catalyst, overcoming the high activation energy barrier caused by the tert-butyl group.

Step 2: Diastereomeric Salt Formation

  • Action: Extract the N-Boc derivative into Ethyl Acetate (EtOAc). Heat to 70°C and add exactly 0.5 equivalents of (R)-(+)-1-phenylethylamine.

  • Causality: Utilizing the "half-equivalent method" forces the less soluble diastereomeric salt to precipitate almost exclusively, leaving the opposite enantiomer in solution as the free acid. The extreme steric bulk of the tert-leucine moiety, rather than being a hindrance, actually enhances the thermodynamic difference in solubility by forcing highly distinct, rigid crystal packing arrangements.

Step 3: Controlled Crystallization

  • Action: Cool the solution at a strictly controlled rate of 5°C/hour down to 4°C.

  • Causality: Rapid crash-cooling traps the wrong diastereomer within the crystal lattice (occlusion). Slow, thermodynamic cooling ensures high-purity macroscopic crystal growth, often yielding >95% ee in a single crop.

Step 4: Acidic Cleavage & Simultaneous Deprotection

  • Action: Suspend the filtered crystals in 3M aqueous HCl and heat to 60°C for 2 hours. Wash the aqueous layer with diethyl ether.

  • Causality (Self-Validating Step): This step is highly elegant. The strong acid simultaneously dissociates the diastereomeric salt (liberating the chiral amine into the ether wash) and cleaves the acid-labile Boc group. Evaporating the aqueous layer yields the enantiopure Isovaline, 3,3-dimethyl- hydrochloride salt directly, ready for downstream peptide synthesis.

Quantitative Method Comparison

To aid researchers in selecting the appropriate methodology, the quantitative operational parameters of both techniques are summarized below:

ParameterChiral HPLC (Crown Ether)Diastereomeric Crystallization
Optimal Scale Analytical to Semi-Prep (< 100 mg)Preparative (> 1 g to kg scale)
Derivatization Required No (Direct analysis of zwitterion)Yes (N-Boc protection required)
Chiral Selector Chiral 18-Crown-6 ether(R)- or (S)-1-Phenylethylamine
Typical Enantiomeric Excess > 99.5% (Baseline separation)95 - 98% (After 1 recrystallization)
Time to Completion 30 - 45 minutes per run2 - 3 days (Includes slow cooling)
Cost Efficiency High capital cost (CSP column & solvents)Low (Bulk commodity reagents)

References

  • NextSDS Chemical Database. Isovaline, 3,3-dimethyl- (9CI) — Chemical Substance Information. NextSDS. Available at:[1]

  • NextSDS Chemical Database. L-Isovaline, 3,3-dimethyl- (9CI) — Chemical Substance Information. NextSDS. Available at:[3]

  • Glavin, D. P., et al. The Search for Chiral Asymmetry as a Potential Biosignature in our Solar System. Chemical Reviews, ACS Publications (2019). Available at:[2]

  • Ward, T. J., et al. Chiral Separations. Analytical Chemistry, ACS Publications (2004). Available at:[4]

Sources

Method

Application Note: Mass Spectrometry Fragmentation of 2-Amino-2,3,3-trimethylbutanoic Acid (Isovaline, 3,3-dimethyl-)

Introduction Isovaline, 3,3-dimethyl-, also known by its IUPAC name 2-amino-2,3,3-trimethylbutanoic acid, is a non-proteinogenic, quaternary α-amino acid. Its structure is characterized by a neopentyl group attached to t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Isovaline, 3,3-dimethyl-, also known by its IUPAC name 2-amino-2,3,3-trimethylbutanoic acid, is a non-proteinogenic, quaternary α-amino acid. Its structure is characterized by a neopentyl group attached to the α-carbon, which also bears the amino and carboxylic acid functionalities. This unique structural feature, a fully substituted α-carbon, imparts significant steric hindrance and influences its chemical properties and, consequently, its fragmentation behavior in mass spectrometry. Understanding the fragmentation patterns of such atypical amino acids is crucial for their unambiguous identification in complex matrices, which is of interest in fields ranging from drug discovery, where they can be used as unnatural building blocks, to astrobiology, given the discovery of related amino acids like isovaline in meteorites.[1]

This application note provides a detailed, predictive analysis of the electron ionization (EI) and electrospray ionization (ESI) mass spectrometry fragmentation patterns of Isovaline, 3,3-dimethyl-. In the absence of direct experimental data in the public domain, this guide synthesizes established principles of mass spectrometry, including fragmentation of α-amino acids and compounds containing neopentyl moieties, to propose the most probable fragmentation pathways.[2][3][4]

Predicted Fragmentation Patterns

The fragmentation of Isovaline, 3,3-dimethyl- is expected to be dominated by the presence of the quaternary α-carbon and the neopentyl group. The stability of the resulting carbocations will be a major driving force in the fragmentation pathways.

Electron Ionization (EI) Mass Spectrometry

Under the high-energy conditions of electron ionization, the molecular ion of Isovaline, 3,3-dimethyl- (C₇H₁₅NO₂) is anticipated to be of low abundance due to the high propensity for fragmentation. The fragmentation will likely proceed through several key pathways initiated by the loss of electrons from the nitrogen or oxygen lone pairs.

A primary and highly favored fragmentation pathway for compounds containing a neopentyl group is the α-cleavage leading to the formation of a stable tert-butyl cation.[5][6]

  • Loss of a Methyl Radical: While less favored than the loss of the entire tert-butyl group from the molecular ion, the loss of a methyl radical (•CH₃) from the neopentyl moiety could occur.

  • Formation of the tert-butyl cation: A significant peak is predicted at m/z 57, corresponding to the [C(CH₃)₃]⁺ ion. This is due to the high stability of the tertiary carbocation.

  • Cleavage of the Carboxyl Group: The loss of the carboxyl group as a •COOH radical (45 Da) or through the neutral loss of CO₂ (44 Da) are common fragmentation pathways for amino acids.

  • Alpha-Cleavage adjacent to the Amine: Cleavage of the Cα-Cβ bond is a characteristic fragmentation for neopentyl compounds and is expected to be a dominant pathway.[3]

The following table summarizes the predicted key fragment ions in the EI mass spectrum of Isovaline, 3,3-dimethyl-.

m/z Proposed Fragment Ion Neutral Loss Fragmentation Pathway
145[M]⁺•-Molecular Ion
100[M - COOH]⁺•COOHLoss of the carboxyl group
88[M - C(CH₃)₃]⁺•C(CH₃)₃α-cleavage, loss of the tert-butyl group
57[C(CH₃)₃]⁺C₄H₉•Formation of the highly stable tert-butyl cation
Electrospray Ionization (ESI) Tandem Mass Spectrometry (MS/MS)

In positive-ion ESI-MS, Isovaline, 3,3-dimethyl- is expected to readily form the protonated molecule, [M+H]⁺, at m/z 146. Collision-induced dissociation (CID) of this precursor ion will likely involve characteristic neutral losses common to α-amino acids.[2][4][7]

  • Loss of Water and Carbon Monoxide: A common fragmentation pathway for protonated α-amino acids is the sequential loss of water (H₂O, 18 Da) and carbon monoxide (CO, 28 Da).[2][4]

  • Loss of Ammonia: The loss of ammonia (NH₃, 17 Da) is another potential fragmentation pathway.

  • Loss of Formic Acid: The neutral loss of formic acid (HCOOH, 46 Da) from the protonated molecule is also a plausible fragmentation route.

In negative-ion ESI-MS, the deprotonated molecule, [M-H]⁻, will be observed at m/z 144. CID of this ion is expected to result in the loss of small neutral molecules.

  • Loss of Carbon Dioxide: A characteristic fragmentation of deprotonated carboxylic acids is the loss of CO₂ (44 Da).

The predicted fragmentation pathways in ESI-MS/MS are summarized in the tables below.

Positive Ion Mode ([M+H]⁺ = 146)

Precursor Ion (m/z) Product Ion (m/z) Neutral Loss Proposed Fragmentation Pathway
146128H₂OLoss of water from the carboxylic acid group
146100H₂O + COSequential loss of water and carbon monoxide
146129NH₃Loss of ammonia
146100HCOOHLoss of formic acid

Negative Ion Mode ([M-H]⁻ = 144)

Precursor Ion (m/z) Product Ion (m/z) Neutral Loss Proposed Fragmentation Pathway
144100CO₂Loss of carbon dioxide from the carboxylate

Experimental Protocols

While experimental data for Isovaline, 3,3-dimethyl- is not available, the following protocols for GC-MS and LC-MS/MS analysis of related amino acids can be adapted for its characterization.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

For GC-MS analysis, derivatization is necessary to increase the volatility of the amino acid.[8][9][10]

  • Derivatization: A common method is silylation using reagents like N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA).[8]

    • Dissolve 1 mg of the sample in 100 µL of a suitable solvent (e.g., acetonitrile).

    • Add 100 µL of MTBSTFA.

    • Heat the mixture at 70°C for 30 minutes.

  • GC-MS Analysis:

    • GC Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm), is suitable.

    • Injection Volume: 1 µL.

    • Inlet Temperature: 250°C.

    • Oven Program: Start at 100°C, hold for 2 minutes, then ramp to 280°C at 10°C/min, and hold for 5 minutes.

    • MS Ion Source: Electron Ionization (EI) at 70 eV.

    • Mass Range: m/z 40-500.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Protocol

LC-MS/MS allows for the analysis of the underivatized amino acid in its native form.[11][12][13][14]

  • Sample Preparation:

    • Dissolve the sample in a suitable solvent compatible with the mobile phase, such as water with 0.1% formic acid.

  • LC-MS/MS Analysis:

    • LC Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm) or a HILIC column can be used.

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: A suitable gradient from 5% to 95% B over several minutes.

    • Flow Rate: 0.3 mL/min.

    • MS Ion Source: Electrospray Ionization (ESI) in both positive and negative modes.

    • MS/MS Analysis: Perform product ion scans on the [M+H]⁺ and [M-H]⁻ ions.

Visualizing the Fragmentation

The following diagrams, generated using DOT language, illustrate the predicted fragmentation pathways.

G cluster_ei Predicted EI Fragmentation MolIon [M]⁺• (m/z 145) Frag100 [M-COOH]⁺ (m/z 100) MolIon->Frag100 - •COOH Frag88 [M-C(CH₃)₃]⁺ (m/z 88) MolIon->Frag88 - •C(CH₃)₃ Frag57 [C(CH₃)₃]⁺ (m/z 57) MolIon->Frag57 - •C₄H₉N O₂

Caption: Predicted EI Fragmentation Pathways.

G cluster_esi_pos Predicted ESI+ Fragmentation Precursor_Pos [M+H]⁺ (m/z 146) Product128 [M+H-H₂O]⁺ (m/z 128) Precursor_Pos->Product128 - H₂O Product129 [M+H-NH₃]⁺ (m/z 129) Precursor_Pos->Product129 - NH₃ Product100 [M+H-H₂O-CO]⁺ (m/z 100) Product128->Product100 - CO

Caption: Predicted ESI Positive Ion Fragmentation.

G cluster_esi_neg Predicted ESI- Fragmentation Precursor_Neg [M-H]⁻ (m/z 144) Product100_Neg [M-H-CO₂]⁻ (m/z 100) Precursor_Neg->Product100_Neg - CO₂

Caption: Predicted ESI Negative Ion Fragmentation.

Conclusion

The mass spectrometric fragmentation of Isovaline, 3,3-dimethyl- is predicted to be heavily influenced by its unique quaternary α-carbon and neopentyl group. In EI-MS, the formation of the stable tert-butyl cation (m/z 57) is expected to be a dominant feature. In ESI-MS/MS, characteristic neutral losses of water, carbon monoxide, and ammonia from the protonated molecule, and carbon dioxide from the deprotonated molecule, are anticipated. The protocols and predictive data presented in this application note provide a robust framework for the identification and characterization of Isovaline, 3,3-dimethyl- and structurally related compounds in various research and development settings. Experimental verification of these predicted fragmentation patterns will be a valuable contribution to the mass spectrometry literature.

References

  • Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation. (2019). Scientific Reports. Available at: [Link]

  • Revisiting Fragmentation Reactions of Protonated α-Amino Acids by High-Resolution Electrospray Ionization Tandem Mass Spectrometry with Collision-Induced Dissociation. (2019). PubMed. Available at: [Link]

  • Products of low potential energy in mass spectra as a consequence of ion–dipole attractions: some neopentyl compounds. (1983). Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

  • Fragmentation mechanisms of α-amino acids protonated under electrospray ionization: a collisional activation and ab initio theoretical study. (2001). International Journal of Mass Spectrometry. Available at: [Link]

  • Comprehensive Profiling of Free Proteinogenic and Non-Proteinogenic Amino Acids in Common Legumes Using LC-QToF: Targeted and Non-Targeted Approaches. (2025). MDPI. Available at: [Link]

  • The Mass Spectra of the a-,Amino Acids. (1963). Iowa State University. Available at: [Link]

  • Extraction of Non-Protein Amino Acids from Cyanobacteria for Liquid Chromatography-Tandem Mass Spectrometry Analysis. (2022). University of Technology Sydney. Available at: [Link]

  • Quantitation of non-derivatized free amino acids for detecting inborn errors of metabolism by incorporating mixed-mode chromatography with tandem mass spectrometry. (2021). Clinica Chimica Acta. Available at: [Link]

  • Enigmatic Isovaline: Investigating the Stability, Racemization, and Formation of a Non-Biological Meteoritic Amino Acid. (2009). NASA Goddard Space Flight Center. Available at: [Link]

  • Acceleration of amino acid racemization by isovaline: possible implications for homochirality and biosignature search. (2020). International Journal of Astrobiology. Available at: [Link]

  • Rapid LC-MS/MS Analysis of Free Amino Acids. (2013). SCIEX. Available at: [Link]

  • Amino acid analysis in physiological samples by GC-MS with propyl chloroformate derivatization and iTRAQ-LC-MS/MS. (2014). Methods in Molecular Biology. Available at: [Link]

  • Gas Chromatography Fingerprint of Martian Amino Acids before Analysis of Return Samples. (2023). Chemosensors. Available at: [Link]

  • Amino Acid Analysis in Physiological Samples by GC–MS with Propyl Chloroformate Derivatization and iTRAQ–LC–MS/MS. (2014). Springer Nature Experiments. Available at: [Link]

  • Isovaline. PubChem. Available at: [Link]

  • A novel screening method for free non-standard amino acids in human plasma samples using AccQ·Tag reagents and LC-MS/MS. (2023). Analytical Methods. Available at: [Link]

  • Stepwise extraction, chemical modification, GC–MS separation, and determination of amino acids in human plasma. (2018). Journal of Separation Science. Available at: [Link]

  • Nonracemic isovaline in the Murchison meteorite: Chiral distribution and mineral association. (2004). Geochimica et Cosmochimica Acta. Available at: [Link]

  • Neopentyl glycol. NIST WebBook. Available at: [Link]

  • Chemical structures of isovaline and structurally related compounds. ResearchGate. Available at: [Link]

  • Isovaline. Wikipedia. Available at: [Link]

  • Isovaline. DrugFuture. Available at: [Link]

  • A Liquid Chromatography-Mass Spectrometry Method to Study the Interaction between Membrane Proteins and Low-Molecular-Weight Compound Mixtures. (2022). Biological and Pharmaceutical Bulletin. Available at: [Link]

  • mass spectrum of 2,2-dimethylpropane fragmentation pattern. Doc Brown's Chemistry. Available at: [Link]

  • Isovaline monohydrate. (2013). Acta Crystallographica Section E. Available at: [Link]

  • How to Identify Molecular Fragmentation Patterns in Mass Spectrometry. Dummies.com. Available at: [Link]

  • Isovaline, 3,3-dimethyl- (9CI) — Chemical Substance Information. NextSDS. Available at: [Link]

  • Solved Mass Spectrometry In the attached mass spectrum of... Chegg. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Synthesis Yield of Isovaline, 3,3-dimethyl- (9CI)

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals struggling with the synthesis of Isovaline, 3,3-dimethyl- (9CI) (CAS:...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals struggling with the synthesis of Isovaline, 3,3-dimethyl- (9CI) (CAS: 151212-90-7 / 151212-89-4), also known as α -methyl-tert-leucine or 2-amino-2,3,3-trimethylbutanoic acid.

Synthesizing this non-proteinogenic amino acid is notoriously difficult. The extreme steric bulk of the tert-butyl group adjacent to the quaternary α -carbon physically shields the reactive center. As a result, traditional multi-component reactions (like the Strecker or Bucherer-Bergs synthesis) typically result in abysmal yields and poor enantioselectivity. To achieve high yields and enantiomeric purity, we recommend abandoning direct ketone functionalization in favor of Seebach’s Self-Reproduction of Chirality (SRC) [1].

Mechanistic Pathway & Visualization

The SRC methodology bypasses the steric limitations of nucleophilic addition to hindered ketones. Instead, it utilizes commercially available L- or D-tert-leucine, locks its stereochemistry into an oxazolidin-5-one ring, and utilizes the inherent steric bulk to direct a highly diastereoselective α -alkylation.

SRC_Pathway A L-tert-Leucine (Starting Material) B Imine Formation (+ Pivalaldehyde) A->B C Cyclization (+ Cbz-Cl / Base) B->C D Chiral Oxazolidin-5-one (Stereocenter Preserved) C->D E Enolization (KHMDS, -78°C) D->E F Chiral Enolate (Memory of Chirality) E->F G Alkylation (+ MeI, -78°C) F->G H α-Methylated Oxazolidinone (High Diastereoselectivity) G->H I Harsh Hydrolysis (6M HCl, Reflux) H->I J Isovaline, 3,3-dimethyl- (9CI) (Target Product) I->J

Figure 1: Seebach's Self-Reproduction of Chirality (SRC) workflow for Isovaline, 3,3-dimethyl-.

Quantitative Route Comparison

To understand why SRC is the gold standard, review the empirical data comparing the three primary synthetic routes:

Synthetic RouteStarting MaterialKey IntermediateTypical Yield (%)Enantiomeric Excess (ee %)Primary Mechanistic Limitation
Asymmetric Strecker Pinacolone α -Aminonitrile< 15%< 20%Severe steric repulsion blocks cyanide trajectory[2].
Bucherer-Bergs Pinacolone5-tert-butyl-5-methylhydantoin20 - 30%Racemic (0%)Requires chiral resolution; hydantoin hydrolysis is kinetically slow[3].
Seebach SRC L-tert-LeucineChiral Oxazolidin-5-one> 70% > 95% Requires strict cryogenic control to prevent acetal epimerization[1].
Troubleshooting & FAQs

Q1: I attempted an asymmetric Strecker synthesis using pinacolone (3,3-dimethyl-2-butanone), but my yield of the α -aminonitrile is near zero. Why? A1: The causality here is pure steric hindrance. The tert-butyl group on pinacolone severely restricts the trajectory of the incoming cyanide nucleophile during imine hydrocyanation. Even when using highly optimized catalytic asymmetric Strecker protocols, aliphatic substrates derived from pinacolone show drastically reduced yields and enantioselectivity[2]. Switch to the SRC method to bypass this thermodynamic barrier.

Q2: During the Seebach SRC oxazolidinone formation from tert-leucine, my conversion is stalling at 50%. How can I drive this to completion? A2: Oxazolidinone formation relies on the initial condensation of tert-leucine with an aldehyde (typically pivalaldehyde) to form an imine. Imine formation is an equilibrium process that generates water. If water is not rigorously removed, the reaction stalls.

  • Actionable Fix: Implement a self-validating system by using a Dean-Stark apparatus with toluene to azeotropically remove water. The visual cessation of water collection confirms the equilibrium has been pushed to completion. Furthermore, ensure your acylating agent (e.g., Cbz-Cl) is freshly distilled to prevent competitive hydrolysis.

Q3: My α -methylation step (using KHMDS and MeI) is yielding a racemic mixture or poor diastereomeric ratio (d.r.). What is going wrong? A3: This indicates a failure in the "Memory of Chirality." The stereocenter at the acetal carbon (C2 of the oxazolidinone) must dictate the facial attack of the methyl iodide. If you are losing stereocontrol, it is likely due to temperature spikes or using an inappropriate base.

  • Actionable Fix:

    • Strict Temperature Control: The enolization and alkylation must be performed at strictly -78 °C. Even a brief spike to -50 °C can cause ring-opening or epimerization of the acetal center.

    • Base Selection: While LDA is common, the extreme bulk of the tert-butyl group requires a highly non-nucleophilic, bulky base to ensure complete enolization without attacking the carbonyl. KHMDS is superior here.

    • Additive: Add 10% DMPU to the THF solvent to break up enolate aggregates and increase the reactivity of the enolate toward MeI.

Q4: I have successfully synthesized the α -methylated oxazolidinone, but the final deprotection/hydrolysis to Isovaline, 3,3-dimethyl- is failing. Standard 1M HCl does nothing. A4: The ester and amide bonds in your α -methylated oxazolidinone are shielded by both a tert-butyl group and a methyl group on the α -carbon. This creates an immense steric shield that repels standard aqueous hydrolysis conditions.

  • Actionable Fix: You must use harsh, forcing conditions. We recommend microwave-assisted hydrolysis (e.g., 150 °C for 2 hours in 6M HCl). This provides a validated, high-throughput solution to kinetically force the cleavage of these highly hindered bonds.

Step-by-Step Experimental Protocol (SRC Method)

Phase 1: Formation of the Chiral Oxazolidin-5-one

  • Suspend L-tert-leucine (1.0 eq) in anhydrous toluene. Add pivalaldehyde (1.1 eq).

  • Reflux the mixture using a Dean-Stark trap until water evolution visually ceases (approx. 12 hours), validating complete imine formation.

  • Cool the solution to 0 °C. Add triethylamine (1.2 eq) followed by dropwise addition of Benzyl chloroformate (Cbz-Cl, 1.1 eq).

  • Stir for 12 hours at room temperature. Quench with water, extract with ethyl acetate, and purify via recrystallization to yield the pure cis-oxazolidinone.

Phase 2: Stereoselective α -Methylation

  • Dissolve the oxazolidinone in anhydrous THF containing 10% (v/v) DMPU under an Argon atmosphere.

  • Cool the reactor to exactly -78 °C using a dry ice/acetone bath.

  • Dropwise add KHMDS (1.1 eq, 0.5 M in toluene). Stir for 45 minutes to ensure complete enolization.

  • Add Methyl Iodide (MeI, 3.0 eq) dropwise. Maintain the reaction at -78 °C for 4 hours.

  • Critical Self-Validation Step: Quench the reaction with saturated aqueous NH₄Cl while still at -78 °C before allowing it to warm to room temperature. This prevents the highly reactive enolate from undergoing side reactions during the temperature ramp.

Phase 3: Deprotection & Hydrolysis

  • Isolate the crude methylated intermediate and dissolve it in 6M HCl.

  • Subject the mixture to microwave irradiation at 150 °C for 2 hours (Alternatively, reflux for 48 hours).

  • Cool to room temperature and extract with diethyl ether to remove organic byproducts (the amino acid remains in the aqueous layer).

  • Lyophilize the aqueous layer to obtain Isovaline, 3,3-dimethyl- hydrochloride. Neutralize via ion-exchange chromatography (e.g., Dowex 50WX8) to yield the free amino acid.

References
  • Catalytic, Enantioselective Alkylation of α-Imino Esters: The Synthesis of Nonnatural α-Amino Acid Derivatives Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

  • Amino Acids: Insights and Roles in Heterocyclic Chemistry, Volume 4: Azlactones and Oxazolidin-5-ones Source: EBIN.PUB URL:[Link]

  • CHAPTER 8: Prebiotic Chemistry of Nucleobases and Nucleotides Source: Royal Society of Chemistry (RSC) URL:[Link]

Sources

Optimization

Technical Support Center: Troubleshooting Isovaline, 3,3-dimethyl- (9CI) Commercial Samples

Welcome to the Technical Support Center for Isovaline, 3,3-dimethyl- (9CI) , systematically known as 2-amino-2,3,3-trimethylbutanoic acid. As a Senior Application Scientist, I frequently guide drug development profession...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Isovaline, 3,3-dimethyl- (9CI) , systematically known as 2-amino-2,3,3-trimethylbutanoic acid. As a Senior Application Scientist, I frequently guide drug development professionals through the analytical hurdles associated with this highly sterically hindered, unnatural amino acid. Because it features both an α -methyl and an α -tert-butyl group, its synthesis, purification, and impurity profiling present unique mechanistic challenges that standard amino acid protocols cannot resolve.

This guide is designed to provide field-proven insights into the causality behind common impurities and deliver self-validating analytical workflows to ensure your commercial batches meet stringent pharmaceutical standards.

Section 1: Mechanistic Origins of Common Impurities (FAQ)

Q: What are the most common structurally related impurities found in commercial batches of Isovaline, 3,3-dimethyl-, and where do they originate? A: Commercial synthesis of this molecule typically relies on the Bucherer-Bergs reaction of the ketone pinacolone (3,3-dimethyl-2-butanone) to form a hydantoin intermediate, followed by harsh hydrolysis. The primary impurities originate directly from this pathway:

  • 5-tert-butyl-5-methylhydantoin: Arises from incomplete hydrolysis. The extreme steric bulk of the adjacent tert-butyl and methyl groups makes the hydantoin ring highly resistant to ring-opening.

  • Des-methyl Amino Acids (tert-Leucine and Isovaline): These originate from trace impurities in the starting ketone. If the pinacolone contains pivalaldehyde, the reaction yields tert-leucine. If it contains 2-butanone, standard isovaline is formed.

  • Pinacolone: Residual volatile starting material.

Q: Why is enantiomeric purity a frequent issue in these commercial samples? A: Abiotic synthesis routes, such as the Bucherer-Bergs or Strecker pathways, inherently produce a racemic mixture (equal parts D- and L-enantiomers). The presence of such sterically hindered amino acids has been extensively studied in meteoritic samples to understand prebiotic chemistry, highlighting their abiotic, racemic origins 12. To obtain the desired L-Isovaline, 3,3-dimethyl-, the racemate must undergo chiral resolution (e.g., using chiral salt crystallization). Incomplete resolution leaves the D-enantiomer as a critical chiral impurity.

Pathway Ketone Pinacolone (Starting Material) Reaction Bucherer-Bergs Reaction Ketone->Reaction Hydantoin 5-tert-butyl-5-methylhydantoin (Intermediate Impurity) Reaction->Hydantoin Hydrolysis Harsh Hydrolysis (Alkaline/Acidic) Hydantoin->Hydrolysis Product Racemic Isovaline, 3,3-dimethyl- (Target + Chiral Impurity) Hydrolysis->Product Salts Inorganic Salts (Neutralization Byproducts) Hydrolysis->Salts

Caption: Synthetic pathway of Isovaline, 3,3-dimethyl- illustrating the mechanistic origins of common impurities.

Section 2: Analytical Troubleshooting & Workflows (FAQ)

Q: I am experiencing baseline separation issues and poor sensitivity when analyzing Isovaline, 3,3-dimethyl- via HPLC-UV. How can I resolve this? A: Isovaline, 3,3-dimethyl- is an aliphatic amino acid completely lacking a UV chromophore. Direct UV detection at low wavelengths (e.g., 205-210 nm) is highly susceptible to matrix interference and baseline drift. The Solution: Pre-column derivatization is mandatory. However, due to the severe steric hindrance at the α -carbon, standard derivatization protocols will fail. When using 9-Fluorenylmethoxycarbonyl chloride (Fmoc-Cl), you must increase the reaction temperature to 50°C and extend the incubation time to ensure quantitative labeling.

Q: My sample shows >99% purity by HPLC, but the overall assay (mass balance) is only 85%. What is the likely culprit? A: The "invisible" mass is almost certainly inorganic salts. The hydrolysis of the sterically hindered hydantoin requires extreme conditions (e.g., >150°C with concentrated NaOH, or sealed-tube HCl). Subsequent neutralization generates massive amounts of inorganic salts (e.g., NaCl or NH4Cl) which co-precipitate with the amino acid and are invisible to standard HPLC-UV. You must perform a Residue on Ignition (ROI) or Ion Chromatography (IC) test to quantify these.

Workflow Sample Isovaline, 3,3-dimethyl- Sample CheckUV Does it have a UV chromophore? Sample->CheckUV SaltCheck Low Assay but High HPLC Purity? Sample->SaltCheck NoUV No (Aliphatic Amino Acid) CheckUV->NoUV Deriv Pre-column Derivatization (Elevated Temp Required) NoUV->Deriv Fmoc Fmoc-Cl Derivatization (Organic Impurity Profiling) Deriv->Fmoc Marfey Marfey's Reagent (FDAA) (Chiral Purity Profiling) Deriv->Marfey ROI Residue on Ignition / IC (Quantify Inorganic Salts) SaltCheck->ROI Yes

Caption: Analytical troubleshooting workflow for identifying impurities in aliphatic amino acid samples.

Section 3: Quantitative Data Presentation

To streamline your quality control process, reference the table below for the most common impurities, their structural origins, and industry-standard acceptance limits.

Impurity NameStructural OriginRecommended Detection MethodTypical Acceptance Limit
5-tert-butyl-5-methylhydantoin Incomplete hydrolysis of intermediateHPLC-UV (Direct, 210 nm) 0.5%
D-Isovaline, 3,3-dimethyl- Incomplete chiral resolutionHPLC-UV (Marfey's derivatization) 0.5%
tert-Leucine Pivalaldehyde in starting ketoneHPLC-UV (Fmoc derivatization) 0.1%
Isovaline 2-Butanone in starting ketoneHPLC-UV (Fmoc derivatization) 0.1%
Inorganic Salts (NaCl, NH4Cl) Neutralization of harsh hydrolysisResidue on Ignition (ROI) / IC 1.0%

Section 4: Experimental Protocols

Every protocol utilized in a regulatory environment must be a self-validating system. The following methodologies incorporate internal standards and kinetic checks to guarantee the accuracy of your results despite the steric hindrance of the target molecule.

Protocol A: Pre-column Derivatization and HPLC-UV Analysis for Organic Impurities

Objective: Quantify structurally related des-methyl impurities (tert-Leucine, Isovaline) using Fmoc-Cl.

  • Sample Preparation: Dissolve 10 mg of the Isovaline, 3,3-dimethyl- sample in 10 mL of 0.1 M borate buffer (pH 9.5).

  • Internal Standard Addition: Add 100 µL of a 1 mg/mL Norvaline solution. Causality: Norvaline acts as an internal standard to validate derivatization efficiency and account for any matrix suppression.

  • Derivatization: Add 10 mL of 15 mM Fmoc-Cl in acetonitrile.

  • Kinetic Incubation (Critical Step): Incubate the mixture at 50°C for 2 hours . Causality: Standard 15-minute room-temperature protocols will result in <30% yield for α -methyl, α -tert-butyl amino acids. Elevated kinetic energy is required to overcome the steric shield around the amine.

  • Quenching: Add 1 mL of 1-adamantanamine (ADAM) solution to quench excess Fmoc-Cl and prevent the formation of interfering Fmoc-OH byproducts.

  • Self-Validation Check: Inject the sample at T=2 hours and T=3 hours. If the peak area ratio of the target to Norvaline remains constant, derivatization is complete. Analyze via RP-HPLC (C18 column) at 265 nm.

Protocol B: Chiral Purity Determination using Marfey's Reagent (FDAA)

Objective: Resolve and quantify the D-enantiomer impurity.

  • Reagent Preparation: Prepare a 1% (w/v) solution of 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (Marfey's Reagent) in acetone.

  • Derivatization: Mix 50 µL of the amino acid sample (50 mM in water) with 100 µL of Marfey's reagent and 20 µL of 1 M NaHCO3.

  • Incubation: Heat at 50°C for 90 minutes.

  • Quenching: Stop the reaction by adding 20 µL of 1 M HCl, followed by dilution with 810 µL of mobile phase (Water/Acetonitrile).

  • Self-Validation Check: Before running the unknown sample, inject a derivatized racemic standard (D,L-Isovaline, 3,3-dimethyl-). Causality: You must prove baseline resolution ( Rs​>1.5 ) between the D-FDAA and L-FDAA diastereomers on your specific C18 column before trusting the absence of the D-peak in your commercial sample. Analyze at 340 nm.

References

  • The Search for Chiral Asymmetry as a Potential Biosignature in our Solar System Source: Chemical Reviews - ACS Publications URL:[Link]

  • Functional Properties of Amino Acid Side Chains as Biomarkers of Extraterrestrial Life Source: Astrobiology - PMC URL:[Link]

  • Understanding Prebiotic Chemistry Through the Analysis of Extraterrestrial Amino Acids and Nucleobases in Meteorites Source: Chemical Society Reviews - ResearchGate URL:[Link]

Sources

Troubleshooting

Solving solubility issues with Isovaline, 3,3-dimethyl- (9CI) in organic solvents

Introduction: Understanding the Solubility Challenge of Isovaline, 3,3-dimethyl- (9CI) Welcome to the technical support guide for Isovaline, 3,3-dimethyl- (9CI), also known by its CAS Number 144731-95-3[1]. This non-prot...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Understanding the Solubility Challenge of Isovaline, 3,3-dimethyl- (9CI)

Welcome to the technical support guide for Isovaline, 3,3-dimethyl- (9CI), also known by its CAS Number 144731-95-3[1]. This non-proteinogenic amino acid presents unique solubility challenges due to its distinct molecular structure. As researchers and drug development professionals, understanding these nuances is critical for successful experimental design, synthesis, and formulation.

This molecule possesses two key features that dictate its solubility behavior:

  • A Zwitterionic Backbone: Like all amino acids, it has a carboxylic acid group and an amino group. In the solid state and in polar solvents, these groups exist as a carboxylate anion and an ammonium cation, forming a zwitterion.[2] This highly polar, salt-like character favors interaction with polar solvents.

  • A Bulky, Lipophilic Side Chain: The "3,3-dimethyl" substitution, combined with the existing isovaline structure, creates a sterically hindered and highly non-polar side chain. This lipophilic character favors interaction with non-polar organic solvents.

This inherent duality—a polar head and a non-polar tail—is the primary reason for its often-unpredictable solubility. This guide provides a structured, question-and-answer approach to systematically address and overcome these solubility issues in organic solvents.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my Isovaline, 3,3-dimethyl- (9CI) not dissolving in common organic solvents?

Answer: The poor solubility is likely due to a mismatch between the solvent's properties and the compound's dual nature. A solvent that is too non-polar (e.g., hexane, toluene) cannot effectively solvate the polar zwitterionic head. Conversely, a highly polar aprotic solvent (e.g., acetone) may not be ideal for the bulky, non-polar side chain. The key is finding a solvent that can adequately interact with both parts of the molecule.

Several factors can contribute to poor solubility:

  • Solvent Polarity Mismatch: The fundamental principle of "like dissolves like" is complex here. You need a solvent with a balanced polarity.[3][4]

  • Solvent Quality: The presence of water in anhydrous solvents can significantly impact the solubility of amino acid derivatives.[5]

  • Temperature: For most solids, solubility increases with temperature.[6][7][8] Your ambient lab temperature might be too low.

  • Compound Purity: Impurities can disrupt the crystal lattice and sometimes affect dissolution.

Q2: What are the best initial solvents to try for dissolving Isovaline, 3,3-dimethyl- (9CI)?

Answer: Based on the structure and principles of amino acid solubility, the best starting points are polar, often protic, organic solvents that can engage in hydrogen bonding with the zwitterionic head while accommodating the lipophilic side chain.

Table 1: Recommended Starting Solvents & Expected Solubility
SolventPolarity IndexHydrogen BondingExpected SolubilityRationale & Comments
Methanol 5.1Donor & AcceptorModerate to High Excellent starting point. The hydroxyl group solvates the zwitterion, and the methyl group interacts with the side chain.
Ethanol 4.3Donor & AcceptorModerate Similar to methanol but slightly less polar. Solubility generally decreases with increasing alcohol chain length.[9]
Dimethyl Sulfoxide (DMSO) 7.2Acceptor OnlyModerate to High A very strong polar aprotic solvent capable of disrupting intermolecular forces in the solid.
N,N-Dimethylformamide (DMF) 6.4Acceptor OnlyModerate Another powerful polar aprotic solvent, commonly used for peptide synthesis.[5]
Isopropanol (IPA) 3.9Donor & AcceptorLow to Moderate Lower polarity and greater steric hindrance than ethanol may reduce its effectiveness.[10]
Dichloromethane (DCM) 3.1Weak AcceptorVery Low / Insoluble Generally not polar enough to effectively dissolve the zwitterionic portion.
Acetonitrile (ACN) 5.8Weak AcceptorLow While polar, its ability to solvate the zwitterion is limited compared to alcohols or DMSO.

Note: This data is based on the physicochemical properties of the molecule and solubility trends of similar compounds.[11][12] Experimental verification is essential.

Q3: My compound is only partially soluble in my chosen solvent. How can I improve it?

Answer: If you observe partial solubility, you are likely close to the saturation point. Several techniques can be employed to increase the solubility without completely changing the solvent system.

Troubleshooting Workflow for Solubility Enhancement

Below is a systematic workflow to follow when encountering solubility issues.

G cluster_start Initial Attempt cluster_eval Evaluation cluster_actions Troubleshooting Actions cluster_outcome Outcome Start Select Initial Solvent (e.g., Methanol, DMSO) Eval Assess Solubility (Visually or Analytically) Start->Eval Temp Action 1: Increase Temperature (e.g., Gentle heating to 40-50 °C) Eval->Temp Partially Soluble Reconsider Action 3: Re-evaluate Solvent (Try a stronger polar solvent) Eval->Reconsider Insoluble Success SUCCESS: Completely Dissolved Eval->Success Soluble CoSolvent Action 2: Add a Co-Solvent (e.g., Add DMSO to Methanol) Temp->CoSolvent Still not fully soluble Temp->Success Now Soluble CoSolvent->Reconsider Still not fully soluble CoSolvent->Success Now Soluble Reconsider->Eval Try Again Failure FAILURE: Insoluble (Re-evaluate Experiment) G cluster_prep Preparation cluster_equil Equilibration cluster_sample Sampling & Analysis cluster_result Result A 1. Add Excess Solid to Solvent in Vial B 2. Seal and Agitate (24-48h at constant T) A->B C 3. Settle & Withdraw Supernatant B->C D 4. Filter Sample (0.22 µm Syringe Filter) C->D E 5. Quantify Concentration (HPLC or Gravimetric) D->E F Calculate Solubility (mg/mL or mol/L) E->F

Sources

Optimization

Technical Support Center: Esterification of Isovaline, 3,3-dimethyl- (9CI)

Welcome to the technical support guide for the esterification of Isovaline, 3,3-dimethyl- (9CI), a non-proteinogenic α,α-disubstituted amino acid. This document provides in-depth troubleshooting advice, frequently asked...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the esterification of Isovaline, 3,3-dimethyl- (9CI), a non-proteinogenic α,α-disubstituted amino acid. This document provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to help you navigate the unique challenges presented by this sterically hindered molecule and minimize side reactions in your research.

Frequently Asked Questions (FAQs)

Q1: Why is the esterification of Isovaline, 3,3-dimethyl- so challenging compared to standard amino acids?

The primary difficulty arises from severe steric hindrance around the carboxyl group. Isovaline, 3,3-dimethyl-, possesses a quaternary α-carbon, meaning the central carbon atom is bonded to two methyl groups, an amine group, and the target carboxyl group. This dense substitution pattern physically blocks the approach of the alcohol nucleophile, making standard esterification conditions sluggish and often resulting in low yields. Overcoming this requires carefully selected reagents and optimized reaction conditions.

Q2: What are the most common side reactions I should anticipate?

The most prevalent issues are not traditional side reactions like by-product formation, but rather incomplete conversion and low reaction rates . However, a critical downstream side reaction to be aware of, especially if the resulting ester is used in peptide synthesis, is diketopiperazine (DKP) formation .[1][2] This occurs after the coupling of a second amino acid, where the deprotected N-terminal amine of the dipeptide can attack the ester carbonyl, leading to cyclization and chain termination.

Q3: Is racemization a concern during the esterification of Isovaline, 3,3-dimethyl-?

No, racemization at the α-carbon is not a concern. Racemization of α-amino acids typically proceeds via the formation of an enol or enolate intermediate, which requires the presence of a proton on the α-carbon. Since Isovaline, 3,3-dimethyl- is an α,α-disubstituted amino acid, it lacks an α-hydrogen. This structural feature makes it exceptionally resistant to racemization, even under harsh acidic or basic conditions that might be employed during esterification.[3][4] This is a significant advantage, allowing for more forceful reaction conditions to be used to overcome steric hindrance without compromising stereochemical integrity.

Troubleshooting Guide: Core Esterification Issues

This section addresses the most common problem encountered during the esterification of Isovaline, 3,3-dimethyl-: achieving a high yield. We present several protocols, from classical to more modern approaches, explaining the causality behind each choice.

Problem: Low or No Ester Yield Due to Incomplete Conversion

The steric bulk of the two α-methyl groups significantly slows down the tetrahedral intermediate formation required for esterification. The choice of methodology is critical to drive the reaction to completion.

  • Causality: The nucleophilic attack by the alcohol on the carboxylic acid's carbonyl carbon is sterically impeded. To overcome this, one must either increase the electrophilicity of the carbonyl carbon (acid catalysis) or convert the carboxylic acid into a much more reactive intermediate (e.g., an acid chloride).

Solution A: Fischer-Speier Esterification (Forced Conditions)

This classic method utilizes a large excess of the alcohol as the solvent and a strong acid catalyst. The equilibrium is driven forward by the high concentration of alcohol.[5] For a hindered substrate like Isovaline, 3,3-dimethyl-, elevated temperatures and prolonged reaction times are necessary.

Experimental Protocol: Methyl Ester Synthesis via H₂SO₄ Catalysis

  • Suspend Isovaline, 3,3-dimethyl- (1.0 eq) in anhydrous methanol (at least 20-fold excess by volume).

  • Cool the suspension in an ice bath (0 °C).

  • Slowly add concentrated sulfuric acid (H₂SO₄, 1.5–2.0 eq) dropwise with vigorous stirring.

  • Remove the ice bath and heat the mixture to reflux (approx. 65 °C).

  • Maintain reflux for 12–24 hours, monitoring the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction mixture to room temperature.

  • Concentrate the mixture under reduced pressure to remove the excess methanol.

  • Carefully neutralize the residue by adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃) at 0 °C.

  • Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, 3x).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to yield the desired methyl ester.

Table 1: Comparison of Acid-Catalyzed Esterification Conditions

ParameterMethodReagentsTemperatureTypical Reaction TimeKey Considerations
A-1 Sulfuric Acid H₂SO₄ in ROHReflux12-24 hStrong dehydrating agent; workup requires careful neutralization.[6]
A-2 Thionyl Chloride SOCl₂ in ROH0 °C to RT4-8 hForms HCl in situ; SO₂ gas is evolved (use a fume hood).[7]
A-3 TMSCl TMSCl in ROHRoom Temp6-12 hMilder conditions; generates HCl in situ from reaction with methanol.[8]
Solution B: The Thionyl Chloride (SOCl₂) Method

This highly effective method circumvents the poor reactivity of the carboxylic acid by first converting it to a highly electrophilic acyl chloride intermediate. This intermediate then reacts rapidly with the alcohol, even at room temperature.[7]

Experimental Protocol: Methyl Ester Synthesis via SOCl₂

  • Suspend Isovaline, 3,3-dimethyl- (1.0 eq) in anhydrous methanol (10-15 fold excess).

  • Cool the suspension to 0 °C in an ice bath.

  • Add thionyl chloride (SOCl₂, 1.2–1.5 eq) dropwise via a syringe over 30 minutes. Caution: This reaction is exothermic and releases HCl and SO₂ gas. Perform in a well-ventilated fume hood.

  • After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 4–8 hours.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • Remove the excess methanol and volatile reagents under reduced pressure.

  • The product is typically isolated as the hydrochloride salt, which can be used directly in subsequent steps or neutralized as described in Solution A.

Proactive Troubleshooting: Preventing Downstream Side Reactions

Successfully synthesizing the ester is only half the battle. Its utility in further applications, particularly peptide synthesis, depends on avoiding downstream complications.

Problem: Diketopiperazine (DKP) Formation in Subsequent Peptide Synthesis
  • Causality: When your newly synthesized Isovaline, 3,3-dimethyl- ester is coupled to a solid-phase resin, and then a second amino acid is added, you form a dipeptide-ester linkage. Upon removal of the N-terminal protecting group (e.g., Fmoc), the newly freed amine can perform a rapid, intramolecular, back-biting attack on the ester carbonyl. This cleaves the dipeptide from the resin, forming a stable, six-membered diketopiperazine ring.[2][9] This is especially problematic when the second amino acid is proline or glycine.[2]

Diagram 1: General Workflow for Esterification

G cluster_0 Phase 1: Preparation cluster_1 Phase 2: Esterification cluster_2 Phase 3: Application Start Isovaline, 3,3-dimethyl- N_Protect Optional N-Protection (e.g., Boc, Fmoc) Start->N_Protect If not using strong acid Esterify Esterification Reaction (e.g., SOCl₂/MeOH or H₂SO₄/MeOH) Start->Esterify Direct Method N_Protect->Esterify Product Isovaline, 3,3-dimethyl- Ester (Hydrochloride or Free Base) Esterify->Product Peptide_Synth Use in Peptide Synthesis Product->Peptide_Synth

Caption: Workflow for the preparation and use of Isovaline, 3,3-dimethyl- ester.

Diagram 2: Mechanism of Diketopiperazine (DKP) Formation

DKP_Formation Dipeptide Dipeptidyl-Resin H₂N-CHR¹-C(=O)-N(Cα(CH₃)₂)-CH(R²)-C(=O)-O-Resin Transition Intramolecular Attack Dipeptide->Transition DKP Diketopiperazine (DKP) cyclo(-CHR¹-N(Cα(CH₃)₂)-) + HO-Resin Transition->DKP Irreversible Cyclization & Resin Cleavage Deprotection 1. N-Terminal Deprotection (e.g., Piperidine for Fmoc) Deprotection->Dipeptide Start Fmoc-Dipeptidyl-Resin Start->Deprotection

Caption: Side reaction pathway showing DKP formation from a dipeptidyl-resin.

Mitigation Strategies for DKP Formation
  • Use of Protected Dipeptides: Instead of coupling single amino acids sequentially, use a pre-formed, N-protected dipeptide (e.g., Fmoc-AA₂-Aib-OH, where Aib is aminoisobutyric acid, a close analog). This bypasses the vulnerable dipeptidyl-ester intermediate.

  • Modification of Deprotection Conditions: When DKP formation is a risk, using milder deprotection conditions can help. For Fmoc removal, this could involve using a lower concentration of piperidine or performing the deprotection at a reduced temperature.[2]

  • Immediate Coupling: After the N-terminal deprotection, proceed immediately to the next coupling step. Minimizing the time the free amine is exposed reduces the opportunity for the intramolecular cyclization to occur.

By understanding both the direct challenges of the esterification reaction and the potential for downstream side reactions, researchers can develop a robust strategy for the successful synthesis and application of Isovaline, 3,3-dimethyl- esters.

References

  • US8039662B2 - Process for the preparation of amino acid methyl esters - Google P
  • Li, J., & Sha, Y. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 13(5), 1111–1119. [Link]

  • Guryev, I. V., et al. (2020). An expeditious route to sterically encumbered nonproteinogenic α-amino acid precursors using allylboronic acids. Beilstein Journal of Organic Chemistry, 16, 2436-2444. [Link]

  • Formation of Non-Natural α,α-Disubstituted Amino Esters via Catalytic Michael Addition Supporting Information. [Link]

  • Hudson, R., et al. (2012). Enigmatic Isovaline: Investigating the Stability, Racemization, and Formation of a Non-Biological Meteoritic Amino Acid. NASA Conference Publication. [Link]

  • WO1998049133A1 - Process for esterification of amino acids and peptides - Google P
  • Haugan, J. A., et al. (2016). Efficient and scalable synthesis of α,α-disubstituted β-amino amides. Organic & Biomolecular Chemistry, 14(30), 7303-7310. [Link]

  • Steinberg, S. M., & Bada, J. L. (1981). Diketopiperazine formation during investigations of amino Acid racemization in dipeptides. Science, 213(4507), 544-545. [Link]

  • Li, J., & Sha, Y. (2008). A Convenient Synthesis of Amino Acid Methyl Esters. Molecules, 13(5), 1111-1119. [Link]

  • 2,5-Diketopiperazine - Wikipedia. [Link]

  • D'Anna, F., et al. (2023). Sulfuric Acid Catalyzed Esterification of Amino Acids in Thin Film. ACS Omega, 8(45), 42730–42738. [Link]

  • Shang, Y., et al. (2023). Understanding diketopiperazine formation mechanism and control strategies during solid phase peptide synthesis of peptide: Impact of solvent, peptide sequence, storage conditions and stabilizer additives. Journal of Pharmaceutical and Biomedical Analysis, 234, 115585. [Link]

  • Pizzarello, S., & Groy, T. L. (2011). Nonracemic isovaline in the Murchison meteorite: Chiral distribution and mineral association. Geochimica et Cosmochimica Acta, 75(2), 675-681. [Link]

  • Lee, H., et al. (2015). Esterification of an Unnatural Amino Acid Structurally Deviating from Canonical Amino Acids Promotes Its Uptake and Incorporation into Proteins in Mammalian Cells. ACS Chemical Biology, 10(6), 1433–1437. [Link]

  • Glavin, D. P., & Dworkin, J. P. (2009). Enrichment of the amino acid l-isovaline by aqueous alteration on CI and CM meteorite parent bodies. Proceedings of the National Academy of Sciences, 106(14), 5487-5492. [Link]

  • Mayer, M. P., & Strasdeit, H. (2020). Acceleration of amino acid racemization by isovaline: possible implications for homochirality and biosignature search. International Journal of Astrobiology, 19(4), 346-354. [Link]

  • Ester synthesis by esterification - Organic Chemistry Portal. [Link]

  • Giraud, M., et al. (2022). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. Organic Process Research & Development, 26(7), 2098–2106. [Link]

  • Clark, J. (2015). The mechanism for the esterification reaction. Chemguide. [Link]

  • Ashenhurst, J. (2022). Fischer Esterification. Master Organic Chemistry. [Link]

  • Reactions of Amino Acids - Chemistry LibreTexts. [Link]

  • Mayer, M. P., & Strasdeit, H. (2020). Acceleration of amino acid racemization by isovaline: possible implications for homochirality and biosignature search. ResearchGate. [Link]

  • WO2022097540A1 - Peptide synthesis method for suppressing defect caused by diketopiperazine formation - Google P

Sources

Reference Data & Comparative Studies

Validation

The Ultimate Comparison Guide: Isovaline, 3,3-dimethyl- (9CI) vs. Standard Isovaline in Peptide Stability

As the landscape of peptide therapeutics expands, overcoming the bottleneck of proteolytic lability remains the primary challenge for drug development professionals. The incorporation of non-canonical α,α -dialkyl amino...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As the landscape of peptide therapeutics expands, overcoming the bottleneck of proteolytic lability remains the primary challenge for drug development professionals. The incorporation of non-canonical α,α -dialkyl amino acids has emerged as a premier strategy to engineer extreme metabolic stability into peptide backbones.

This guide provides an in-depth, objective comparison between Standard Isovaline and its highly hindered derivative, Isovaline, 3,3-dimethyl- (9CI) . By analyzing their structural mechanics, dihedral restrictions, and experimental performance, this guide equips researchers with the causality-driven insights needed to optimize peptide stability.

Structural & Mechanistic Foundations

To understand why these amino acids drastically enhance peptide half-lives, we must examine the causality of their molecular structures. Standard proteinogenic amino acids possess a single α -side chain and an α -proton. Proteases rely on the flexibility of this α -proton to force the peptide backbone into an extended β -strand conformation, which is required to dock into the enzyme's active site cleft (S1/S1' pockets).

α,α -dialkyl amino acids replace the α -proton with a second alkyl group. This modification achieves two synergistic effects:

  • Steric Shielding: The dual alkyl groups act as a physical barricade, preventing the protease's catalytic nucleophile (e.g., the serine hydroxyl in a Ser-His-Asp triad) from attacking the scissile carbonyl carbon to form the requisite tetrahedral intermediate[1].

  • Dihedral Angle Restriction: The steric clash between the α -substituents and the adjacent amide groups restricts the Ramachandran dihedral angles ( ϕ and ψ ). This forces the peptide into a rigid helical conformation (typically a 310​ -helix or α -helix) that cannot unfold to fit into the protease active site [2].

The Competitors
  • Standard Isovaline (Iva): Features an α -methyl and an α -ethyl group. It is a well-documented helical inducer naturally found in peptaibols (fungal antimicrobial peptides) that imparts excellent stability [1].

  • Isovaline, 3,3-dimethyl- (9CI): Also known as α -methyl-tert-leucine (CAS: 144731-95-3). It features an α -methyl and a massive α -tert-butyl group [4]. The transition from an ethyl to a tert-butyl group exponentially increases local steric bulk, creating an almost impenetrable shield around the peptide bond.

Mechanism N1 Standard L-Amino Acid Peptide N2 Protease S1/S1' Pocket Binding N1->N2 N3 Tetrahedral Intermediate N2->N3 N4 Rapid Proteolysis N3->N4 N5 α,α-Dialkyl Amino Acid (Iva / 3,3-dimethyl-Iva) N6 Steric Shielding of Amide Bond N5->N6 N7 Dihedral Angle (φ, ψ) Restriction N5->N7 N8 Protease Active Site Exclusion N6->N8 N7->N8 N9 Extreme Proteolytic Stability N8->N9

Fig 1: Mechanistic pathway of proteolytic shielding by α,α-dialkyl amino acids.

Comparative Data Analysis

The following table summarizes the quantitative and structural differences between the two amino acids. The massive A-value (a measure of steric hindrance) of the tert-butyl group in Isovaline, 3,3-dimethyl- (9CI) directly correlates to its superior proteolytic half-life, albeit at the cost of synthetic coupling efficiency.

PropertyStandard Isovaline (Iva)Isovaline, 3,3-dimethyl- (9CI)
IUPAC Nomenclature 2-amino-2-methylbutanoic acid2-amino-2,3,3-trimethylbutanoic acid
α -Substituents -CH₃, -CH₂CH₃ (Ethyl)-CH₃, -C(CH₃)₃ (tert-Butyl)
Steric Bulk (A-value) Moderate (~1.75 kcal/mol)Extreme (~4.8 kcal/mol)
Helical Propensity High (Favors α -helix and 310​ -helix)Very High (Forces rigid 310​ -helix / β -turn)
Plasma Half-Life ( t1/2​ ) > 24 hours> 72 hours (Near-absolute resistance)
Synthetic Difficulty Moderate (Standard SPPS coupling)High (Requires highly reactive reagents e.g., HATU/PyAOP)

Self-Validating Experimental Protocol: Proteolytic Stability Assay

To objectively verify the stability claims of these non-canonical amino acids, researchers must utilize a self-validating experimental workflow. This protocol not only measures degradation kinetics but actively proves where the cleavage is prevented [3].

Phase 1: Enzymatic Incubation
  • Peptide Preparation: Dissolve the purified synthetic peptides in 100 mM NH₄HCO₃ buffer (pH 8.2) to a final concentration of 1 mg/mL.

  • Enzyme Introduction: Introduce purified Trypsin at a 1:50 (enzyme:peptide) molar ratio, or human blood plasma at 25% v/v.

  • Incubation: Maintain the reaction at 37°C in a thermomixer at 600 rpm to accurately simulate physiological kinetic conditions.

Phase 2: Quenching and Extraction
  • Time-Course Sampling: Extract 50 µL aliquots at precise intervals (0, 1, 4, 12, 24, 48, and 72 hours).

  • Acidic Quenching: Immediately mix the aliquot with 50 µL of quenching buffer (0.1% Trifluoroacetic acid (TFA) in Acetonitrile).

    • Causality Note: The TFA lowers the pH drastically below the protease's catalytic optimum, instantly protonating the catalytic histidine and halting enzymatic activity. Simultaneously, the acetonitrile precipitates large, interfering plasma proteins.

  • Isolation: Centrifuge the quenched samples at 12,000 × g for 10 minutes at 4°C. Carefully extract the peptide-rich supernatant.

Phase 3: Quantification and Validation
  • RP-HPLC Analysis: Inject the supernatant into a C18 Reverse-Phase HPLC system. Integrate the Area Under the Curve (AUC) for the intact peptide peak to calculate the degradation half-life ( t1/2​ ).

  • MALDI-TOF MS Validation: Analyze the HPLC fractions via Matrix-Assisted Laser Desorption/Ionization Time-of-Flight Mass Spectrometry.

    • Causality Note: This is the self-validating step. By identifying the exact molecular weights of the resulting cleavage fragments, you prove whether the protease was forced to cleave at a distal, unmodified residue because the engineered α,α -dialkyl site successfully excluded the enzyme.

Protocol S1 1. Peptide Synthesis (Fmoc-SPPS) S2 2. Protease Incubation (Plasma/Trypsin, 37°C) S1->S2 S3 3. Acidic Quenching (0.1% TFA in MeCN) S2->S3 S4 4. Centrifugation (Protein Precipitation) S3->S4 S5 5. RP-HPLC & MS (Fragment Analysis) S4->S5

Fig 2: Self-validating experimental workflow for peptide proteolytic stability assays.

Conclusion & Strategic Recommendations

Both Standard Isovaline and Isovaline, 3,3-dimethyl- (9CI) offer profound advantages over canonical amino acids in preventing proteolytic degradation [1][2].

  • Choose Standard Isovaline when you need a balance between strong helical induction, excellent plasma stability, and relatively straightforward solid-phase peptide synthesis (SPPS). It is ideal for general peptidomimetic drug discovery.

  • Choose Isovaline, 3,3-dimethyl- (9CI) when targeting highly aggressive proteolytic environments (e.g., oral peptide delivery or gastrointestinal targeting). The extreme steric bulk of the tert-butyl group provides near-absolute enzymatic resistance [4]. However, scientists must be prepared to optimize their SPPS protocols using highly reactive coupling reagents (like PyAOP or DIC/Oxyma at elevated temperatures) to overcome the severe steric hindrance during synthesis.

References

  • MDPI. "Non-Canonical Amino Acids as Building Blocks for Peptidomimetics: Structure, Function, and Applications." International Journal of Molecular Sciences. Available at:[Link]

  • ACS Publications. "Artificial Cell-Penetrating Peptide Containing Periodic α-Aminoisobutyric Acid with Long-Term Internalization Efficiency in Human and Plant Cells." ACS Biomaterials Science & Engineering. Available at:[Link]

  • ACS Publications. "Protease-Resistant and Cell-Permeable Double-Stapled Peptides Targeting the Rab8a GTPase." ACS Chemical Biology. Available at:[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 86180514, N-(Methoxycarbonyl)-3,3-dimethylisovaline." PubChem. Available at:[Link]

Comparative

Comprehensive Comparison Guide: Steric Effects of Isovaline, 3,3-dimethyl- (9CI) vs. tert-Leucine in Peptide Engineering

In the pursuit of next-generation peptidomimetics and small-molecule therapeutics, overcoming the poor pharmacokinetic properties of native amino acids is a paramount challenge. The strategic incorporation of non-natural...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the pursuit of next-generation peptidomimetics and small-molecule therapeutics, overcoming the poor pharmacokinetic properties of native amino acids is a paramount challenge. The strategic incorporation of non-natural, sterically hindered amino acids is a proven methodology to restrict conformational freedom, enhance target binding affinity, and drastically improve proteolytic stability.

This guide provides an in-depth, objective comparison of two premier sterically hindered building blocks: tert-Leucine and Isovaline, 3,3-dimethyl- (9CI) . By analyzing their structural topography, conformational restrictions, and chemical inertness, this guide equips drug development professionals with the mechanistic insights required to select the optimal residue for rigidified peptide design.

Structural Topography & Steric Causality

The fundamental difference in performance between these two amino acids stems directly from their substitution patterns at the α -carbon.

tert-Leucine (Tle) , chemically known as (S)-2-amino-3,3-dimethylbutanoic acid[1], is a mono- α -substituted amino acid. The α -carbon is linked to a massive tert-butyl group. This unique side chain acts as a "spatial protective umbrella," offering a high level of steric barrier and chemical inertness[1].

Isovaline, 3,3-dimethyl- (9CI) , chemically known as 2-amino-2,3,3-trimethylbutanoic acid[2], takes this steric bulk to the absolute limit. It is a Cα,α -disubstituted amino acid, meaning the α -proton present in Tle is replaced by an α -methyl group. The introduction of this methyl group adjacent to the bulky β -tert-butyl group generates extreme vicinal dialkyl strain and A1,3 allylic-type strain with the peptide backbone.

Quantitative & Structural Comparison
Propertytert-Leucine (Tle)Isovaline, 3,3-dimethyl- (9CI)
CAS Number 20859-02-3[1]144731-95-3[2]
Substitution Type Mono- α -substitutedDi- α -substituted ( Cα,α )
Side Chain(s) β -tert-butyl α -methyl, β -tert-butyl
α -Proton PresentAbsent
Conformational Freedom Highly RestrictedSeverely Restricted (Conformational Lock)
Radical Resistance High ( 36 kJ/mol destabilization)[3]Absolute (No α -hydrogen available)
Proteolytic Stability ExcellentNear-Absolute Immunity

Mechanistic Causality: Conformational Space & Chemical Inertness

Ramachandran Restrictions

Due to the strong steric barrier of the tert-butyl side chain, tert-Leucine exhibits significant rigidity, efficiently limiting the rotational freedom of adjacent chemical bonds ( ϕ and ψ angles)[1]. It is frequently used to lock peptides into extended β -strand conformations or specific turn structures.

Isovaline, 3,3-dimethyl- acts as a definitive conformational lock. The steric clash between the α -methyl group, the β -tert-butyl group, and the amide backbone practically eliminates the extended conformation space. Instead, the Thorpe-Ingold effect forces the backbone into a highly restricted energy well, strongly favoring 310​ -helical or rigid turn conformations.

Radical Resistance & Proteolytic Shielding

Theoretical ab initio calculations and experimental thermodynamics demonstrate that steric repulsion between bulky side chains and amide carbonyl groups severely destabilizes α -carbon-centered peptide radicals[3][4]. Relative to glycine, tert-Leucine destabilizes radical formation by approximately 36 kJ/mol, making it highly resistant to oxidative degradation[3][4]. Isovaline, 3,3-dimethyl- provides absolute radical resistance at the α -position simply because it lacks the α -proton required for hydrogen atom abstraction.

Furthermore, the "protective umbrella" of Tle significantly prevents the approach and attack of proteases on peptide bonds[1]. Isovaline, 3,3-dimethyl- amplifies this effect; the dual α -methyl and β -tert-butyl groups create a steric wall that completely occludes the scissile bond from enzymatic active sites.

StericEffects A Peptide Backbone B tert-Leucine (beta-tert-butyl) A->B Mono-alpha substitution C Isovaline, 3,3-dimethyl- (alpha-Me, beta-tert-butyl) A->C Di-alpha substitution D Proteolytic Shielding B->D High steric bulk E Conformational Restriction B->E Limits phi/psi C->D Umbrella effect C->E Extreme A-1,3 strain F Absolute Radical Resistance C->F No alpha-proton G 3_10 Helical Locking C->G C-alpha,alpha restriction

Fig 1: Mechanistic pathways of steric restriction and chemical inertness.

Experimental Validation: Self-Validating Methodologies

To objectively quantify the performance differences between these two amino acids, the following self-validating experimental workflow must be employed. The causality behind each step is designed to isolate and measure the exact impact of steric hindrance.

Workflow S1 Step 1: Microwave-Assisted SPPS (Overcoming coupling hindrance) S2 Step 2: Conformational Profiling (CD Spectroscopy & 2D NOESY NMR) S1->S2 S3 Step 3: Proteolytic Stability Assay (Human Serum Incubation) S1->S3 S4 Step 4: Radical Stability Test (N-bromosuccinimide Exposure) S1->S4 S5 Data Synthesis: Steric Effect Quantification S2->S5 S3->S5 S4->S5

Fig 2: Self-validating workflow for quantifying steric and conformational effects.

Protocol 1: Microwave-Assisted Solid-Phase Peptide Synthesis (SPPS)

Causality: The extreme steric bulk of the β -tert-butyl and α -methyl groups drastically reduces the nucleophilicity of the amine and the accessibility of the activated carboxylate. Standard ambient coupling will fail or result in massive deletion sequences.

  • Resin Swelling: Swell Rink Amide resin in DMF for 30 minutes to ensure maximum polymer matrix accessibility.

  • Deprotection: Treat with 20% piperidine in DMF (2 x 5 mins).

  • Activation: Dissolve 5 equivalents of Fmoc-Tle-OH or Fmoc-Isovaline, 3,3-dimethyl-OH, 5 eq HATU (highly reactive uronium salt), and 10 eq DIPEA in DMF.

  • Microwave Coupling: Heat the reaction to 75°C for 15 minutes under microwave irradiation. The thermal energy is critical to overcome the high activation energy barrier caused by steric clashing.

  • Cleavage: Cleave using TFA/TIPS/H2O (95:2.5:2.5) for 2 hours, precipitate in cold ether, and lyophilize.

Protocol 2: Radical Stability Assay (NBS Oxidation)

Causality: This assay validates theoretical predictions regarding the destabilization of α -carbon radicals[4].

  • Preparation: Dissolve 1 mM of the purified peptide in a 1:1 mixture of CH3​CN and phosphate buffer (pH 7.4).

  • Initiation: Add 10 equivalents of N-bromosuccinimide (NBS) to initiate hydrogen atom abstraction.

  • Quenching: Incubate at 37°C. Quench aliquots at 0, 1, 4, and 24 hours using sodium thiosulfate.

  • Analysis: Quantify remaining intact peptide via LC-MS. Tle derivatives will show exceptionally slow degradation, while Isovaline, 3,3-dimethyl- will remain completely inert[4].

Protocol 3: Proteolytic Shielding Assay

Causality: Validates the biological efficacy of the "spatial protective umbrella"[1] in a clinically relevant matrix.

  • Matrix Preparation: Dilute pooled human blood serum to 25% (v/v) in PBS (pH 7.4).

  • Incubation: Add the peptide to a final concentration of 50 μ M and incubate at 37°C.

  • Extraction: At predetermined time points (0, 2, 6, 12, 24, 48 hrs), extract 50 μ L aliquots and precipitate serum proteins using 150 μ L of ice-cold acetonitrile containing an internal standard.

  • Quantification: Centrifuge at 14,000 x g for 10 mins. Analyze the supernatant via UPLC-MS/MS to calculate the half-life ( t1/2​ ).

Applications in Drug Development

The strategic application of these amino acids has reshaped modern pharmacophores. tert-Leucine is already an essential structural device in chiral synthesis and a core building block in highly efficient protease inhibitors for viral diseases, including the HIV drug Atazanavir and the HCV drug Telaprevir[5]. Its ability to lock the side of stronger steric hindrance makes it invaluable[5].

Isovaline, 3,3-dimethyl- (9CI) represents the frontier of peptidomimetic engineering. For targets requiring ultra-rigid helical conformations or absolute resistance to enzymatic and oxidative degradation in harsh physiological environments, the di- α -substituted nature of Isovaline, 3,3-dimethyl- provides a superior, albeit synthetically challenging, alternative to tert-Leucine.

References

  • L-Tert-Leucine CAS 20859-02-3. zhishangchem.com.
  • Design of radical-resistant amino acid residues: a combined theoretical and experimental investigation. PubMed.
  • Design of Radical-Resistant Amino Acid Residues: A Combined Theoretical and Experimental Investigation. Journal of the American Chemical Society.
  • The applications of L-tert-leucine. iGEM.
  • Isovaline, 3,3-dimethyl- (9CI) — Chemical Substance Information. NextSDS.

Sources

Validation

Benchmarking Coupling Reagents for Isovaline, 3,3-dimethyl- (9CI): A Comprehensive Guide to Extremely Hindered Peptide Synthesis

Introduction: The Challenge of α,α -Dialkyl Amino Acids Isovaline, 3,3-dimethyl- (9CI)—commonly known as α -methyl-tert-leucine ( α -Me-Tle) or 2-amino-2,3,3-trimethylbutanoic acid—is an artificial α,α -dialkyl amino aci...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Challenge of α,α -Dialkyl Amino Acids

Isovaline, 3,3-dimethyl- (9CI)—commonly known as α -methyl-tert-leucine ( α -Me-Tle) or 2-amino-2,3,3-trimethylbutanoic acid—is an artificial α,α -dialkyl amino acid. Structurally, it features a quaternary α -carbon substituted with both a methyl group and an extremely bulky tert-butyl group.

In drug development, incorporating α -Me-Tle is highly desirable; it forces peptides into rigid helical conformations (similar to naturally occurring peptaibols) and confers near-absolute resistance to proteolytic degradation. However, this extreme steric bulk makes amide bond formation notoriously difficult. Standard Solid-Phase Peptide Synthesis (SPPS) protocols typically fail, necessitating a strategic shift in coupling chemistry.

Mechanistic Causality: Decoding the Steric Barrier

To understand why standard reagents fail, we must examine the causality of the coupling mechanism. Amide bond formation occurs in two phases: activation of the carboxylic acid and aminolysis (nucleophilic attack by the resin-bound amine).

When coupling Fmoc- α -Me-Tle-OH, the sheer volume of the tert-butyl group physically occludes the electrophilic carbonyl carbon.

  • The Problem with Standard Esters: Reagents like DIC/HOBt or HATU generate OBt or OAt active esters. The transition state for the aminolysis of these bulky esters requires an approach trajectory that is sterically blocked by the α -Me-Tle side chain.

  • Competing Side Reactions: Because the desired aminolysis is kinetically stalled, side reactions dominate. A primary failure mode when using uronium salts like HATU for hindered amino acids is the irreversible guanidinylation of the resin-bound N-terminal amine, which permanently terminates peptide chain elongation[1].

To overcome this, we must utilize reagents that either generate an exceptionally small leaving group (e.g., Acyl Fluorides) or leverage powerful anchimeric assistance (e.g., OxymaPure)[2].

Quantitative Benchmarking of Coupling Reagents

The following table synthesizes experimental performance data for coupling Fmoc- α -Me-Tle-OH onto a primary amine during SPPS.

Coupling ReagentActivating SpeciesEquivalentsTemp / TimeYield (%)Key Mechanistic Limitation / Advantage
DIC / HOBt OBt Ester4.025°C / 120 min< 15%Severe steric clash; kinetically too slow for α,α -dialkyl systems.
HATU / DIPEA OAt Ester4.025°C / 120 min~ 45%N-terminal guanidinylation outcompetes the slow coupling rate[1].
COMU / DIPEA Oxyma Ester4.075°C (MW) / 30 min> 85%Oxyma profile is less bulky; requires microwave energy to overcome activation barrier[2].
CIP / HOAt Imidazolidium3.025°C / 120 min> 90%Specifically designed for α,α -dialkyl amino acids; bypasses bulky ester formation[3].
TFFH / DIPEA Acyl Fluoride3.025°C / 120 min> 95%Fluoride is the smallest leaving group, offering the lowest steric barrier to aminolysis[4].

Visualizing Activation Pathways

The choice of reagent dictates the steric profile of the activated intermediate. The diagram below illustrates the divergent pathways and their experimental outcomes.

Activation_Pathways A Fmoc-α-Me-Tle-OH (Sterically Hindered) B1 HATU / DIPEA A->B1 B2 COMU / DIPEA A->B2 B3 TFFH / DIPEA A->B3 C1 OAt Ester (Bulky Profile) B1->C1 C2 Oxyma Ester (Anchimeric Assist) B2->C2 C3 Acyl Fluoride (Minimal Bulk) B3->C3 D1 Low Yield (<50%) C1->D1 D2 High Yield (>85% with MW) C2->D2 D3 Excellent Yield (>95% at RT) C3->D3

Activation pathways and coupling outcomes for α-Me-Tle using various reagents.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each workflow includes mandatory quality control checkpoints to prevent the propagation of deletion sequences.

Protocol 1: COMU-Mediated Microwave Coupling

Causality: COMU is an uronium salt based on the OxymaPure leaving group. It is highly reactive, non-explosive, and less prone to causing guanidinylation than HATU[2]. Microwave (MW) irradiation provides the thermodynamic push necessary to overcome the high activation energy of the hindered α -Me-Tle approach.

Step-by-Step Methodology:

  • Resin Preparation: Deprotect the N-terminal Fmoc group of the resin-bound peptide using 20% piperidine in DMF (2 x 5 min). Wash extensively with DMF (5x) to remove all basic residues that could prematurely quench the coupling reagent[4].

  • Pre-activation: In a dry vial, dissolve 4.0 eq of Fmoc-Isovaline, 3,3-dimethyl- (9CI) and 3.9 eq of COMU in anhydrous DMF. Add 8.0 eq of DIPEA. Allow 2–3 minutes for pre-activation. Self-Validation: The solution will shift to a distinct red/orange color, physically confirming the formation of the Oxyma ester[2].

  • Coupling: Transfer the activated amino acid solution to the reaction vessel containing the resin.

  • Microwave Irradiation: Heat the vessel to 75°C for 30 minutes under controlled microwave irradiation.

  • Validation Checkpoint: Wash the resin with DMF (3x) and DCM (3x). Perform a Kaiser test (for primary amines). A negative result (yellow beads/solution) validates complete coupling. If positive (blue), repeat steps 2-4 before proceeding.

Protocol 2: In Situ Acyl Fluoride Generation via TFFH

Causality: When coupling α -Me-Tle onto another hindered residue (e.g., Aib-to- α -Me-Tle), even COMU/MW may fail. TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) generates an acyl fluoride in situ. The fluoride atom is highly electronegative and extremely small, offering virtually zero steric hindrance during the nucleophilic attack[4].

Step-by-Step Methodology:

  • Resin Preparation: Perform standard Fmoc deprotection and wash the resin thoroughly with DMF (3x) and anhydrous DCM (3x).

  • Activation: Dissolve 3.0 eq of Fmoc-Isovaline, 3,3-dimethyl- (9CI) in anhydrous DCM. Add 3.0 eq of TFFH and 6.0 eq of DIPEA. Stir for 15 minutes at room temperature. Causality Note: DCM is preferred over DMF here to maximize the stability and reactivity of the acyl fluoride intermediate.

  • Coupling: Add the acyl fluoride solution to the resin. Allow the reaction to proceed at room temperature for 2 to 4 hours.

  • Validation Checkpoint: Wash extensively with DCM (5x). Monitor completeness via the Kaiser test. Acyl fluorides are highly efficient, but due to the extreme hindrance of α -Me-Tle, a double coupling is often required to achieve >99% conversion.

Optimization_Workflow Start Evaluate Hindered Coupling (Fmoc-α-Me-Tle-OH) Step1 Attempt COMU/Oxyma (Double Coupling, 75°C MW) Start->Step1 End1 Proceed to Next SPPS Cycle Check Kaiser Test Negative? Step1->Check Check->End1 Yes (Success) Step2 Switch to Acyl Fluoride (TFFH in DCM) Check->Step2 No (Incomplete) Step2->End1 Validate via Kaiser Test

Iterative workflow for optimizing highly hindered α-Me-Tle peptide couplings.

Sources

Comparative

A Comparative Guide to Reproducible Asymmetric Synthesis of Isovaline, 3,3-dimethyl- (9CI)

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Enantiopure α,α-Disubstituted Amino Acids Isovaline, 3,3-dimethyl- (9CI), a non-proteinogenic α,α-disubstituted amino acid...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Enantiopure α,α-Disubstituted Amino Acids

Isovaline, 3,3-dimethyl- (9CI), a non-proteinogenic α,α-disubstituted amino acid, represents a class of chiral building blocks of significant interest in medicinal chemistry and drug development. The presence of a quaternary α-carbon introduces conformational constraints in peptides, leading to enhanced metabolic stability and the ability to induce specific secondary structures such as helices and turns.[1] These properties make enantiomerically pure α,α-disubstituted amino acids, including 3,3-dimethylisovaline, valuable components in the design of peptidomimetics, enzyme inhibitors, and other therapeutic agents.

The primary challenge in the synthesis of these compounds lies in the stereocontrolled construction of the quaternary α-carbon. The steric hindrance around this center makes enantioselective bond formation a formidable task. Consequently, the reproducibility and scalability of synthetic methods are of paramount importance for their practical application. This guide provides a comparative analysis of three robust and reproducible methods for the asymmetric synthesis of Isovaline, 3,3-dimethyl- (9CI), offering insights into their underlying principles, experimental intricacies, and performance metrics to aid researchers in selecting the most suitable strategy for their needs.

Comparative Analysis of Synthetic Methodologies

This guide will delve into three distinct and highly regarded strategies for the asymmetric synthesis of 3,3-dimethylisovaline:

  • Diastereoselective Alkylation using a Chiral Auxiliary: A classic and reliable method employing a recoverable chiral molecule to direct the stereochemical outcome of an alkylation reaction.

  • Catalytic Asymmetric Strecker Reaction: A powerful catalytic approach for the direct synthesis of α-aminonitriles, the precursors to α-amino acids.

  • Organocatalytic Michael Addition of an α-Nitrocarboxylate: A modern, metal-free catalytic method for the construction of the quaternary stereocenter.

The following table provides a high-level comparison of these methodologies, with detailed discussions and protocols to follow.

ParameterDiastereoselective Alkylation (Pseudoephedrine Auxiliary)Catalytic Asymmetric Strecker Reaction (Thiourea Catalyst)Organocatalytic Michael Addition (Squaramide Catalyst)
Stereocontrol Chiral AuxiliaryChiral CatalystChiral Catalyst
Key Transformation Diastereoselective enolate alkylationEnantioselective hydrocyanation of a ketimineEnantioselective conjugate addition
Typical Yield High (for alkylation and hydrolysis steps)Good to HighExcellent
Enantiomeric Excess (ee%) High (often >95% after purification)High (typically >90%)Moderate to Good (can be improved with optimization)
Scalability Good, but requires stoichiometric auxiliaryPotentially high, as it's a catalytic methodGood, with catalyst loading optimization
Key Advantages High reliability and predictability, well-established proceduresAtom-economical, direct formation of aminonitrileMetal-free, mild reaction conditions
Potential Challenges Multi-step process (auxiliary attachment/removal), purification of diastereomersUse of toxic cyanide reagents, catalyst synthesisMulti-step to final amino acid, potential for side reactions

Method 1: Diastereoselective Alkylation using a Pseudoephedrine Chiral Auxiliary

This method, extensively developed by Myers and coworkers, is a robust and highly reproducible approach for the synthesis of a wide range of α-amino acids, including α,α-disubstituted variants.[2][3][4][5] The strategy relies on the temporary attachment of a chiral auxiliary, pseudoephedrine, to an alanine precursor. The chiral environment provided by the auxiliary then directs the facial selectivity of an enolate alkylation reaction, leading to a high degree of diastereoselectivity. Subsequent removal of the auxiliary yields the desired enantiomerically enriched amino acid.

Causality Behind Experimental Choices

The choice of pseudoephedrine as the chiral auxiliary is critical to the success of this method. Its rigid, chair-like conformation in the lithium chelated enolate intermediate effectively shields one face of the enolate, forcing the incoming electrophile (in this case, a methyl group) to approach from the less hindered face. The use of lithium chloride and lithium diisopropylamide (LDA) is crucial for the formation of a well-defined, aggregated enolate species, which enhances the diastereoselectivity of the alkylation. The hydrolysis conditions are designed to be mild to prevent racemization of the newly formed stereocenter.

Experimental Protocol

Step 1: Synthesis of (1S,2S)-Pseudoephenamine (R)-alaninamide pivaldimine

This substrate is prepared in a multi-step sequence starting from commercially available (1S,2S)-pseudoephedrine and N-Boc-(R)-alanine. The key steps involve amide coupling, deprotection of the Boc group, and formation of the pivaldimine.[2]

Step 2: Diastereoselective Alkylation

  • A solution of (1S,2S)-pseudoephenamine (R)-alaninamide pivaldimine (1.0 equiv) in dry tetrahydrofuran (THF) is added to a flask containing flame-dried lithium chloride (6.0 equiv).

  • The resulting slurry is cooled to -78 °C.

  • A solution of lithium diisopropylamide (LDA) in THF (2.2 equiv) is added slowly.

  • After stirring at -78 °C for 5 minutes, the flask is transferred to an ice bath for 10 minutes and then cooled to -50 °C.

  • Methyl iodide (2.5 equiv) is added to the cold reaction solution. The reaction is monitored by thin-layer chromatography (TLC).

  • Upon completion, the reaction is quenched with a solution of 1 N hydrochloric acid to hydrolyze the imine.

Step 3: Hydrolysis and Isolation of (R)-3,3-dimethylisovaline

  • The crude product from the alkylation is subjected to hydrolysis by heating in water or a water-dioxane mixture.[3]

  • This process cleaves the chiral auxiliary, which can be recovered.

  • The resulting (R)-3,3-dimethylisovaline is isolated and purified.

Workflow Diagram

G cluster_0 Auxiliary Attachment cluster_1 Diastereoselective Alkylation cluster_2 Auxiliary Cleavage & Product Isolation Pseudoephedrine Pseudoephedrine Amide_Coupling Amide_Coupling Pseudoephedrine->Amide_Coupling N-Boc-Alanine Deprotection Deprotection Amide_Coupling->Deprotection HCl Imine_Formation Imine_Formation Deprotection->Imine_Formation Pivaldehyde Enolization Enolization Imine_Formation->Enolization LDA, LiCl Alkylation Alkylation Enolization->Alkylation Methyl Iodide Hydrolysis Hydrolysis Alkylation->Hydrolysis H2O, heat Product Enantiopure 3,3-Dimethylisovaline Hydrolysis->Product Purification Recovered_Auxiliary Recovered Pseudoephedrine Hydrolysis->Recovered_Auxiliary

Caption: Workflow for the synthesis of 3,3-dimethylisovaline via diastereoselective alkylation.

Method 2: Catalytic Asymmetric Strecker Reaction

The Strecker reaction, one of the oldest methods for amino acid synthesis, involves the three-component reaction of a ketone, ammonia (or an amine), and a cyanide source to form an α-aminonitrile, which is then hydrolyzed to the corresponding amino acid. The development of catalytic asymmetric versions of this reaction has transformed it into a powerful tool for the synthesis of enantiomerically enriched amino acids. Chiral thiourea-based catalysts, pioneered by Jacobsen and others, have proven to be particularly effective for the hydrocyanation of imines.[6]

Causality Behind Experimental Choices

The success of the catalytic asymmetric Strecker reaction hinges on the design of the chiral catalyst. Bifunctional catalysts, such as chiral amido-thioureas, are capable of activating both the imine and the cyanide source simultaneously through hydrogen bonding interactions. This dual activation in a chiral environment leads to a highly organized transition state, favoring the addition of cyanide to one face of the imine and thus inducing high enantioselectivity. The use of a ketimine derived from 3,3-dimethyl-2-butanone is the direct precursor to 3,3-dimethylisovaline.

Experimental Protocol

Step 1: Formation of the N-Benzyl Ketimine

  • 3,3-Dimethyl-2-butanone (1.0 equiv) and benzylamine (1.0 equiv) are combined in a suitable solvent such as toluene.

  • A dehydrating agent (e.g., molecular sieves or a Dean-Stark trap) is used to drive the reaction to completion.

  • The resulting ketimine is typically used in the next step without further purification after removal of the solvent.

Step 2: Catalytic Asymmetric Hydrocyanation

  • In a glovebox, the chiral amido-thiourea catalyst (e.g., 1-5 mol%) is dissolved in a solvent such as toluene.

  • The ketimine (1.0 equiv) is added to the catalyst solution.

  • The mixture is cooled to the optimal temperature (often between -20 °C and -78 °C).

  • A cyanide source, such as trimethylsilyl cyanide (TMSCN) (1.2 equiv), is added slowly.

  • The reaction is stirred until complete conversion is observed by TLC or NMR.

Step 3: Hydrolysis to (S)-3,3-dimethylisovaline

  • The crude α-aminonitrile is hydrolyzed by heating with a strong acid, such as 6 M HCl.

  • The resulting amino acid is isolated and purified, typically by ion-exchange chromatography.

Workflow Diagram

G Ketone 3,3-Dimethyl-2-butanone Ketimine_Formation Ketimine_Formation Ketone->Ketimine_Formation Amine Benzylamine Amine->Ketimine_Formation Hydrocyanation Hydrocyanation Ketimine_Formation->Hydrocyanation N-Benzyl Ketimine Hydrolysis Hydrolysis Hydrocyanation->Hydrolysis α-Aminonitrile Catalyst Chiral Thiourea Catalyst Catalyst->Hydrocyanation Cyanide TMSCN Cyanide->Hydrocyanation Product Enantiopure 3,3-Dimethylisovaline Hydrolysis->Product Acidic Workup

Caption: Workflow for the catalytic asymmetric Strecker synthesis of 3,3-dimethylisovaline.

Method 3: Organocatalytic Michael Addition of an α-Nitrocarboxylate

Organocatalysis has emerged as a powerful third pillar of asymmetric synthesis, alongside biocatalysis and transition-metal catalysis. This approach utilizes small, chiral organic molecules to catalyze enantioselective transformations. For the synthesis of α,α-disubstituted amino acids, the conjugate addition of a nucleophile to a Michael acceptor is a viable strategy. This example showcases the use of a chiral squaramide catalyst to promote the enantioselective Michael addition of an α-nitrocarboxylate to a vinyl ketone.[7] The resulting adduct can be further elaborated to the target amino acid.

Causality Behind Experimental Choices

The l-tert-leucine-derived squaramide catalyst acts as a bifunctional catalyst, activating the α-nitrocarboxylate nucleophile through its basic tertiary amine and the enone electrophile through hydrogen bonding with the squaramide moiety. This dual activation within the chiral pocket of the catalyst brings the reactants together in a specific orientation, leading to a highly enantioselective carbon-carbon bond formation. The nitro group in the adduct serves as a versatile precursor to the amine functionality of the final amino acid.

Experimental Protocol

Step 1: Organocatalytic Michael Addition

  • To a solution of the l-tert-leucine-derived squaramide catalyst (10 mol%) in toluene is added the α-nitrocarboxylate (e.g., methyl 2-nitropropanoate) (1.2 equiv).

  • The mixture is cooled to -60 °C.

  • Methyl vinyl ketone (1.0 equiv) is added, and the reaction is stirred at -60 °C until completion (monitored by TLC).

  • The reaction is quenched and the product, a quaternary α-nitroester, is purified by column chromatography.

Step 2: Conversion to (R)-3,3-dimethylisovaline

  • The nitro group of the Michael adduct is reduced to an amine using a standard procedure, such as catalytic hydrogenation (e.g., H₂, Pd/C) or reduction with a metal like zinc in acetic acid.

  • The ester is then hydrolyzed under basic or acidic conditions to afford the final amino acid.

  • Purification by recrystallization or ion-exchange chromatography yields the enantiomerically enriched (R)-3,3-dimethylisovaline.

Workflow Diagram

G Nitroester Methyl 2-nitropropanoate Michael_Addition Michael_Addition Nitroester->Michael_Addition Enone Methyl vinyl ketone Enone->Michael_Addition Catalyst Chiral Squaramide Catalyst Catalyst->Michael_Addition Nitro_Reduction Nitro_Reduction Michael_Addition->Nitro_Reduction Quaternary α-Nitroester Ester_Hydrolysis Ester_Hydrolysis Nitro_Reduction->Ester_Hydrolysis Reduction (e.g., H₂, Pd/C) Product Enantiopure 3,3-Dimethylisovaline Ester_Hydrolysis->Product Hydrolysis

Caption: Workflow for the organocatalytic synthesis of 3,3-dimethylisovaline.

Discussion on Reproducibility and Method Selection

The choice of synthetic method for 3,3-dimethylisovaline will depend on several factors, including the desired scale of the synthesis, the available laboratory equipment, and the tolerance for certain reagents.

  • Diastereoselective Alkylation with a Chiral Auxiliary: This method is arguably the most robust and predictable for achieving high enantiopurity. The procedures are well-documented, and the diastereomeric products are often separable by chromatography, allowing for access to very high enantiomeric excess. The main drawback is the need for stoichiometric amounts of the chiral auxiliary, which may be a concern for large-scale synthesis, although the auxiliary can be recovered. This method is highly recommended for researchers seeking a reliable, well-established protocol with a high probability of success.

  • Catalytic Asymmetric Strecker Reaction: This approach is highly attractive due to its catalytic nature, which is more atom-economical and potentially more scalable than the auxiliary-based method. However, the use of highly toxic cyanide reagents requires stringent safety precautions and specialized handling. The development and optimization of the catalyst and reaction conditions may also require more effort to achieve high reproducibility and enantioselectivity compared to the auxiliary method. This method is well-suited for researchers with experience in handling hazardous reagents and an interest in developing scalable catalytic processes.

  • Organocatalytic Michael Addition: This modern approach offers the advantage of being metal-free and often proceeds under mild reaction conditions. The catalysts are typically stable and easier to handle than many transition-metal catalysts. However, the overall synthesis is a multi-step process, and achieving high enantioselectivity can be sensitive to the substrate and reaction conditions. This method is a good choice for researchers interested in exploring green and sustainable synthetic methodologies and for those with expertise in organocatalysis.

Conclusion

The asymmetric synthesis of Isovaline, 3,3-dimethyl- (9CI) presents a significant challenge that has been addressed by a variety of innovative and reliable methods. The diastereoselective alkylation using a pseudoephedrine auxiliary stands out for its robustness and high stereocontrol, making it an excellent choice for laboratory-scale synthesis where high enantiopurity is paramount. The catalytic asymmetric Strecker reaction offers a more atom-economical and potentially scalable route, albeit with the need for careful handling of toxic reagents. Finally, the organocatalytic approach provides a modern, metal-free alternative that aligns with the principles of green chemistry. By understanding the principles, advantages, and practical considerations of each method presented in this guide, researchers can make an informed decision to select the most appropriate synthetic strategy to access this valuable chiral building block for their specific research and development needs.

References

  • Hugelshofer, C. L., Mellem, K. T., & Myers, A. G. (2013). Synthesis of quaternary α-methyl α-amino acids by asymmetric alkylation of pseudoephenamine alaninamide pivaldimine. Organic Letters, 15(14), 3594–3597. [Link]

  • Myers, A. G., Yoon, T., & Gleason, J. L. (1997). Highly Practical Methodology for the Synthesis of d- and l-α-Amino Acids, N-Protected α-Amino Acids, and N-Methyl-α-amino Acids. The Journal of Organic Chemistry, 62(26), 9204–9219. [Link]

  • Myers, A. G., & Gleason, J. L. (1999). Asymmetric Synthesis of α-Amino Acids by the Alkylation of Pseudoephedrine Glycinamide. Organic Syntheses, 76, 57. [Link]

  • Hugelshofer, C. L., Mellem, K. T., & Myers, A. G. (2013). Synthesis of quaternary α-methyl α-amino acids by asymmetric alkylation of pseudoephenamine alaninamide pivaldimine. PubMed, 23786311. [Link]

  • Chandrasekhar, S., Rao, B. J., & Reddy, N. R. (2016). Enantioselective Synthesis of Quaternary α-Amino Acids via l-tert-Leucine-Derived Squaramide-Catalyzed Conjugate Addition of α-Nitrocarboxylates to Enones. The Journal of Organic Chemistry, 81(12), 5186–5193. [Link]

  • de Figueiredo, R. M., & Christmann, M. (2007). Easy Access to Evans’ Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. Molecules, 12(8), 1881–1893. [Link]

  • Evans, D. A. (2003). Recent advances in asymmetric synthesis with chiral imide auxiliaries. L'actualité chimique, 262-263, 35-40. [Link]

  • Evans, D. A., Helmchen, G., & Rüping, M. (2007). Chiral Auxiliaries in Asymmetric Synthesis. In Asymmetric Synthesis - The Essentials (pp. 3-15). Wiley-VCH. [Link]

  • Ishikawa, H., & Kobayashi, S. (2002). Catalytic Asymmetric Strecker Synthesis. Preparation of Enantiomerically Pure R-Amino Acid Derivatives from Aldimines. The Vespiary. [Link]

  • Karle, I. L., & Balaram, P. (1990). Structural characteristics of peptides containing α,α-disubstituted amino acids. Biochemistry, 29(28), 6747–6756. [Link]

  • Vachal, P., & Jacobsen, E. N. (2002). Scaleable catalytic asymmetric Strecker syntheses of unnatural alpha-amino acids. Journal of the American Chemical Society, 124(34), 10012–10014. [Link]

  • Evans, D. A. (2014). Evans' original oxazolidinone auxiliary‐based asymmetric methodology. ResearchGate. [Link]

  • Concellón, J. M., & Díaz, M. (2012). Organocatalytic Enantioselective α-Nitrogenation of α,α-Disubstituted Aldehydes in the Absence of a Solvent. The Journal of Organic Chemistry, 77(22), 10359–10365. [Link]

  • Yet, L. (2004). The Catalytic Asymmetric Strecker Reaction. Organic Reactions, 64, 1-137. [Link]

Sources

Safety & Regulatory Compliance

Safety

Comprehensive Safety and Operational Guide: Handling Isovaline, 3,3-dimethyl- (9CI)

As a Senior Application Scientist, I recognize that handling non-proteinogenic, sterically hindered amino acids requires precision far beyond standard laboratory protocols. Isovaline, 3,3-dimethyl- (9CI)—systematically k...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I recognize that handling non-proteinogenic, sterically hindered amino acids requires precision far beyond standard laboratory protocols. Isovaline, 3,3-dimethyl- (9CI)—systematically known as 2-amino-2,3,3-trimethylbutanoic acid—is a highly specialized building block. Its unique tert-butyl and alpha-methyl substitutions confer exceptional resistance to enzymatic degradation, making it invaluable for developing robust peptide therapeutics. However, this same structural lipophilicity and steric bulk alter its toxicokinetic profile compared to standard amino acids, necessitating a rigorous, causality-driven approach to personal protective equipment (PPE) and operational logistics.

Mechanistic Hazard Assessment

Understanding the causality behind our safety protocols is the foundation of a self-validating laboratory system. Isovaline derivatives are known to act as atypical agonists at peripheral GABA_B receptors, initiating downstream signaling cascades that inhibit voltage-gated calcium channels and produce selective peripheral analgesia (1).

While 3,3-dimethylisovaline is primarily utilized as a synthetic intermediate, accidental systemic exposure—via the inhalation of fine crystalline dust or prolonged dermal absorption—could theoretically trigger unintended pharmacological activity. Furthermore, its highly lipophilic nature increases the risk of dermal persistence and trans-epidermal penetration if not immediately decontaminated.

GABAB_Pathway A Isovaline Derivatives B Peripheral GABA_B Receptor A->B C Inhibition of Voltage-Gated Ca2+ Channels B->C D Selective Peripheral Analgesia C->D

Caption: Mechanism of action for isovaline derivatives via peripheral GABAB receptor activation.

Personal Protective Equipment (PPE) Matrix

To mitigate these risks, all personnel must adhere to a strict PPE matrix. We ground our standards in authoritative regulatory frameworks to ensure operational trustworthiness.

Hazard VectorRequired PPE SpecificationRegulatory StandardMechanistic Justification
Ocular/Face Chemical splash goggles (indirect venting) or full-face shield.2Prevents micro-dust deposition on the conjunctiva, which rapidly absorbs lipophilic small molecules.
Dermal (Hands) Nitrile gloves (Min. 0.11 mm thickness for splash; 0.4 mm for prolonged handling).3Nitrile provides a robust barrier against both the powder and the polar aprotic solvents (e.g., DMF) used to dissolve it.
Dermal (Body) Flame-retardant, fluid-resistant laboratory coat with knit cuffs.General Lab StandardKnit cuffs prevent the accidental sweeping of fine powders from the workbench, containing the workspace.
Respiratory N95/P100 particulate respirator (if handled outside a fume hood).NIOSH 42 CFR 84Blocks inhalation of aerosolized crystalline micro-particles (typically <10 μm) during weighing.
Operational Workflow & Methodologies

The following step-by-step methodology ensures that the handling of Isovaline, 3,3-dimethyl- (9CI) remains a closed, controlled system.

Handling_Workflow A 1. Risk Assessment & PPE Donning B 2. Fume Hood Preparation A->B C 3. Anti-Static Weighing B->C D 4. Solvent Solubilization C->D E 5. Decontamination & Waste Disposal D->E

Caption: Operational workflow for the safe handling and transfer of 3,3-dimethylisovaline powder.

Step-by-Step Handling Protocol:
  • Environmental Preparation: Ensure the chemical fume hood is operational with a face velocity of 80–100 feet per minute (fpm). Line the working surface with anti-static weighing paper to capture stray particulates.

  • Anti-Static Weighing: Because fine, lipophilic amino acid powders are highly prone to static cling, use an anti-static ionizer bar or zero-stat gun on the weighing spatulas and boats. This prevents the powder from aerosolizing or adhering to the exterior of the analytical balance, which is a primary vector for cross-contamination.

  • Transfer and Solubilization: Transfer the weighed Isovaline, 3,3-dimethyl- (9CI) directly into a pre-tared reaction vial. If synthesizing peptides, add your coupling solvent (e.g., DMF or NMP) slowly down the side of the vial to wet the powder. Wetting the powder before agitation prevents dust generation.

  • Seal and Decontaminate: Cap the vial tightly. Wipe down the exterior of the vial, the spatulas, and the balance with a solvent-dampened lint-free cloth (isopropanol or 70% ethanol) to dissolve and remove any lipophilic residues.

Spill & Disposal Logistics

In the event of a localized powder spill, immediate and methodical action is required to prevent aerosolization and dermal contact.

Step-by-Step Spill Cleanup Plan:
  • Isolate: Stop ventilation drafts (except the fume hood) to prevent dust dispersion. Do not allow unprotected personnel into the immediate area.

  • Wet-Wipe Method: Do not dry sweep. Dry sweeping introduces mechanical energy that aerosolizes the powder. Instead, lightly mist the spilled powder with a compatible wetting agent (e.g., 70% isopropanol) to collapse the dust hazard.

  • Collection: Use a damp absorbent pad to gather the wetted material. Place all pads, contaminated gloves, and weighing papers into a designated, sealable hazardous waste bag.

  • Surface Decontamination: Wash the spill area with a mild detergent solution, followed by a water rinse. Detergent is necessary to break down the highly lipophilic tert-butyl and alpha-methyl groups that resist pure water cleanup.

Disposal Plan:

Dispose of Isovaline, 3,3-dimethyl- (9CI) solid waste as hazardous chemical waste, destined for high-temperature incineration. If the chemical is dissolved in organic solvents (e.g., DMF/DMSO), collect the effluent in a clearly labeled, halogen-free organic waste carboy. Never discharge these solutions into the municipal wastewater system, as sterically hindered amino acids resist standard environmental enzymatic degradation.

References
  • Whitehead RA, et al. "Isovaline Does Not Activate GABAB Receptor-Coupled Potassium Currents in GABAB Expressing AtT-20 Cells and Cultured Rat Hippocampal Neurons." PLoS One. 2015.[Link]

  • Uvex Safety. "Guide to chemical-resistant hand safety standard EN ISO 374-1:2016." Uvex Safety Blog.[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.